3-Amino-4-hydroxy-5-methoxybenzonitrile

• CAS: 1362094-92-5

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Amino-4-hydroxy-5-methoxybenzonitrile: A Versatile Scaffold for Drug Discovery and Materials Science

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential applications of 3-Amino-4-hydroxy-5-methoxybenzonitrile. As a trifunctional aromatic building block, this compound presents a unique platform for the synthesis of a diverse range of heterocyclic compounds, notably benzoxazoles, which are recognized for their significant and varied biological activities. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the utility of this molecule in medicinal chemistry and materials science. We will explore its physicochemical characteristics, propose a detailed synthetic protocol, and discuss its potential as a precursor to novel therapeutic agents and high-performance polymers.

Introduction: The Strategic Importance of Substituted Benzonitriles

Substituted benzonitriles are a cornerstone of modern organic synthesis, serving as pivotal intermediates in the creation of pharmaceuticals, agrochemicals, and advanced materials. The strategic placement of functional groups on the benzene ring imparts unique reactivity and allows for the construction of complex molecular architectures. 3-Amino-4-hydroxy-5-methoxybenzonitrile is a particularly noteworthy example, featuring an ortho-aminophenol moiety alongside a nitrile group. This specific arrangement is a key precursor for the synthesis of the benzoxazole scaffold, a privileged heterocyclic motif found in numerous biologically active compounds.[1][2][3][4] The presence of the methoxy group further modulates the electronic properties of the ring, offering a handle for fine-tuning the pharmacological profile of its derivatives. This guide aims to provide a detailed exploration of this versatile molecule, from its fundamental properties to its potential in cutting-edge research.

Chemical Structure and Identification

The foundational step in understanding the potential of any chemical entity is a thorough characterization of its structure and identifiers.

• IUPAC Name: 3-amino-4-hydroxy-5-methoxybenzonitrile[5]

• Synonyms: 5-amino-4-cyano-2-methoxyphenol, 3-Amino-4-hydroxy-5-methoxy-benzonitrile[5]

• CAS Number: 854873-06-6[5]

• Molecular Formula: C₈H₈N₂O₂[6]

• Molecular Weight: 164.16 g/mol

• Canonical SMILES: COC1=C(C=C(C=C1)C#N)N(O)

• InChI Key: VQSNHRSCLVSFPN-UHFFFAOYSA-N[5]

Physicochemical and Spectroscopic Properties

The physicochemical properties of a molecule are critical determinants of its behavior in both chemical reactions and biological systems. While experimental data for 3-Amino-4-hydroxy-5-methoxybenzonitrile is not extensively available in the public domain, we can infer its likely characteristics based on its structure and data from closely related compounds.

Physicochemical Properties (Computed)

The following table summarizes the key computed physicochemical properties which are crucial for predicting its behavior in various solvents and its potential as a drug candidate.

Property	Value	Source
Molecular Weight	164.16 g/mol	-
XLogP3	0.3	[5]
Hydrogen Bond Donor Count	2	[5]
Hydrogen Bond Acceptor Count	4	[5]
Rotatable Bond Count	1	[5]
Topological Polar Surface Area	83.6 Ų	[7]
Formal Charge	0	[5]

Note: These values are computationally derived and should be confirmed by experimental analysis.

Spectroscopic Characterization (Predicted)

Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of a synthesized compound. Based on the functional groups present in 3-Amino-4-hydroxy-5-methoxybenzonitrile, the following spectral characteristics are anticipated:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the amine protons, the hydroxyl proton, and the methoxy protons. The aromatic protons will likely appear as doublets or singlets in the aromatic region (δ 6.0-7.5 ppm). The amine (NH₂) and hydroxyl (OH) protons will present as broad singlets, with their chemical shifts being concentration and solvent-dependent. The methoxy (OCH₃) protons will be a sharp singlet, typically in the range of δ 3.5-4.0 ppm.

• ¹³C NMR: The carbon NMR spectrum will display eight distinct signals corresponding to the eight carbon atoms in the molecule. The nitrile carbon will have a characteristic chemical shift in the range of δ 115-125 ppm. The aromatic carbons will resonate between δ 100-160 ppm, with those attached to oxygen and nitrogen appearing at lower field. The methoxy carbon will be observed at approximately δ 55-60 ppm.

• FTIR: The infrared spectrum will provide clear evidence of the key functional groups. Expected characteristic absorption bands include:

  • ~3400-3300 cm⁻¹ (N-H stretching of the primary amine)

  • ~3300-3200 cm⁻¹ (O-H stretching of the phenol)

  • ~2220-2260 cm⁻¹ (C≡N stretching of the nitrile group)

  • ~1600-1450 cm⁻¹ (C=C stretching of the aromatic ring)

  • ~1200-1000 cm⁻¹ (C-O stretching of the ether and phenol)

• Mass Spectrometry: The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 164.16). Fragmentation patterns will likely involve the loss of small molecules such as HCN, CO, and CH₃.

Synthesis and Purification

The synthesis of 3-Amino-4-hydroxy-5-methoxybenzonitrile can be approached through several synthetic strategies common for substituted benzonitriles.[8] A plausible and efficient route can be adapted from the known synthesis of structurally similar compounds. The following proposed synthesis is based on a multi-step sequence starting from commercially available vanillin.

Proposed Synthetic Pathway

Caption: Proposed synthetic workflow for 3-Amino-4-hydroxy-5-methoxybenzonitrile.

Detailed Experimental Protocol (Hypothetical)

This protocol is a conceptualized procedure based on established organic chemistry transformations. All steps should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Step 1: Nitration of Vanillin to 5-Nitrovanillin

• To a stirred solution of vanillin in glacial acetic acid at 0-5 °C, slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid.

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.

• Pour the reaction mixture onto crushed ice to precipitate the product.

• Filter the solid, wash with cold water until the washings are neutral, and dry to obtain 5-nitrovanillin.

Step 2: Methylation of 5-Nitrovanillin

• Dissolve 5-nitrovanillin in a suitable solvent such as acetone or DMF.

• Add an excess of potassium carbonate as a base.

• To this suspension, add dimethyl sulfate dropwise at room temperature.

• Heat the reaction mixture to reflux for 4-6 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture and filter off the inorganic salts.

• Evaporate the solvent under reduced pressure and purify the residue by column chromatography or recrystallization to yield 3,4-dimethoxy-5-nitrobenzaldehyde.

Step 3: Conversion to 3,4-Dimethoxy-5-nitrobenzamide

• Oxidize the aldehyde to the corresponding carboxylic acid using a suitable oxidizing agent like potassium permanganate or Oxone.

• Convert the carboxylic acid to the acid chloride using thionyl chloride or oxalyl chloride.

• React the acid chloride with concentrated ammonium hydroxide in an ice bath to form the amide.

Step 4: Dehydration to 3,4-Dimethoxy-5-nitrobenzonitrile

• Treat the 3,4-dimethoxy-5-nitrobenzamide with a dehydrating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) in a suitable solvent like toluene or neat.

• Heat the reaction mixture to reflux until the reaction is complete (monitored by TLC).

• Carefully quench the reaction with ice water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the nitrile.

Step 5: Reduction of the Nitro Group

• Dissolve the 3,4-dimethoxy-5-nitrobenzonitrile in a solvent mixture like ethanol/water.

• Add iron powder and a catalytic amount of ammonium chloride.

• Heat the mixture to reflux and stir vigorously for several hours.

• Filter the hot reaction mixture through celite to remove the iron salts and wash with hot ethanol.

• Concentrate the filtrate to obtain 3-amino-4,5-dimethoxybenzonitrile.

Step 6: Selective Demethylation

• Dissolve the 3-amino-4,5-dimethoxybenzonitrile in a dry, inert solvent such as dichloromethane under an inert atmosphere.

• Cool the solution to -78 °C and add one equivalent of a demethylating agent like boron tribromide (BBr₃) or aluminum chloride (AlCl₃) dropwise.

• Allow the reaction to slowly warm to room temperature and stir for several hours.

• Carefully quench the reaction with methanol or water.

• Work up the reaction mixture by extraction and purify the crude product by column chromatography to yield the final product, 3-Amino-4-hydroxy-5-methoxybenzonitrile.

Chemical Reactivity and Applications in Synthesis

The trifunctional nature of 3-Amino-4-hydroxy-5-methoxybenzonitrile makes it a highly versatile building block for a variety of chemical transformations.

Synthesis of Benzoxazoles

The ortho-aminophenol moiety is a prime precursor for the synthesis of benzoxazoles.[1][2][3][4] Condensation with carboxylic acids, aldehydes, or orthoesters under various conditions can lead to a wide array of 2-substituted-5-methoxy-6-aminobenzoxazoles. These derivatives are of significant interest in medicinal chemistry due to their broad spectrum of biological activities.

Caption: General scheme for the synthesis of benzoxazoles.

Potential Monomer for High-Performance Polymers

The amino and hydroxyl groups offer reactive sites for polymerization reactions. After suitable protection of one of these groups, the other can be used to form amide or ester linkages, potentially leading to the formation of novel polyamides, polyesters, or poly(amide-ester)s with tailored thermal and mechanical properties.

Biological Significance and Drug Discovery Potential

While 3-Amino-4-hydroxy-5-methoxybenzonitrile itself has not been extensively studied for its biological activity, its core structure is a key component of many biologically active molecules.

Precursor to Biologically Active Benzoxazoles

The benzoxazole nucleus is a well-established pharmacophore with a wide range of therapeutic applications, including:

• Anticancer agents: Many benzoxazole derivatives exhibit potent cytotoxic activity against various cancer cell lines.[3]

• Antimicrobial agents: The benzoxazole scaffold is found in compounds with antibacterial and antifungal properties.[1][3]

• Anti-inflammatory and Analgesic agents: Certain benzoxazoles have demonstrated significant anti-inflammatory and pain-relieving effects.[1][4]

• Antiviral activity: Some benzoxazole derivatives have shown promise as antiviral agents.[4][9]

Potential as a Kinase Inhibitor Scaffold

The substituted aminophenol structure can serve as a scaffold for the design of kinase inhibitors. For instance, the c-Jun N-terminal kinase (JNK) signaling pathway is a critical regulator of cellular processes such as proliferation, apoptosis, and inflammation, and its dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders.[10][11][12][13][14] Small molecule inhibitors targeting the JNK pathway are of significant therapeutic interest. The structural features of 3-Amino-4-hydroxy-5-methoxybenzonitrile could be exploited to design novel JNK inhibitors.

Caption: Simplified JNK signaling pathway and a potential point of inhibition.

Safety and Handling

Based on the GHS classifications for the closely related 3-Amino-4-hydroxybenzonitrile, the following hazards should be considered.[15] A comprehensive safety data sheet (SDS) should always be consulted before handling.

• Hazard Statements:

  • Harmful if swallowed.[15]

  • Harmful in contact with skin.[15]

  • Causes skin irritation.[15]

  • Causes serious eye irritation.[15]

  • Harmful if inhaled.[15]

• Precautionary Measures:

  • Use only in a well-ventilated area.[16][17]

  • Wear protective gloves, protective clothing, eye protection, and face protection.[16][17]

  • Avoid breathing dust/fume/gas/mist/vapors/spray.[16][17]

  • Wash skin thoroughly after handling.[16][17]

  • In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[16][17]

  • If swallowed, inhaled, or in case of skin contact, seek immediate medical advice/attention.[16][17][18]

• Storage:

  • Store in a tightly closed container in a dry and well-ventilated place.[16]

Conclusion

3-Amino-4-hydroxy-5-methoxybenzonitrile is a molecule of significant synthetic potential. Its unique arrangement of functional groups provides a versatile platform for the development of novel heterocyclic compounds, particularly benzoxazoles, which are of high interest in the field of drug discovery. Furthermore, its potential as a monomer for advanced polymers opens up avenues in materials science. While further experimental characterization of this specific molecule is warranted, the existing body of knowledge on related compounds strongly suggests its value as a key building block for future innovations in both medicine and materials. This guide serves as a foundational resource to stimulate and support further research into the rich chemistry and diverse applications of this promising compound.

References

• Creative Diagnostics. JNK Signaling Pathway. [Link]

• Weston, C. R., & Davis, R. J. (2007). The JNK signal transduction pathway. Current opinion in genetics & development, 17(1), 14–21.

• Wikipedia. (2023). c-Jun N-terminal kinases. [Link]

• News-Medical.Net. (2020). JNK Signaling in Cancer. [Link]

• AnyGenes. JNK Pathway: Key Mechanisms and Physiological Functions. [Link]

• Lokwani, P., et al. (2011). Benzoxazole: The molecule of diverse biological activities. Journal of Chemical and Pharmaceutical Research, 3(3), 302-311.
• Devrani, N., & Singh, N. (2025). Benzoxazoles: Diverse Biological Activities and Therapeutic Potential.
• Khan, I., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 12(1), 1-15.
• Kumar, R., et al. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences and Research, 16(2), 1000-1015.

• Bentham Science. (2017). Exploration of the Biological Potential of Benzoxazoles: An Overview. [Link]

• Sigma-Aldrich. (2024).
• TCI Chemicals. (2025).
• Fisher Scientific. (2025).

• PubChem. (2024). 3-Amino-4-hydroxybenzonitrile. [Link]

• Benchchem. (2025). The Synthesis of Substituted Benzonitriles: An In-depth Technical Guide.
• CymitQuimica. (2025).

• PubChem. (2024). 3-Amino-4-methoxybenzonitrile. [Link]

• PubChem. (2024). 3-Amino-4-hydroxy-5-methoxybenzaldehyde. [Link]

• Wang, H., et al. (2019).

• PubChem. (2025). 3-Amino-4-methoxybenzanilide. [Link]

• Al-dujaili, A. H., et al. (2022). Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles via the Reaction between α-Hydroxyketones, Oxoacetonitriles, and Primary Amines. Molecules, 27(19), 6296.

• PubChem. (2025). 3-Amino-4-hydroxybenzoic acid. [Link]

• Benchchem. (2025). Spectroscopic data (NMR, IR, MS) of 2-aminobenzothiazole.
• International Journal of Creative Research Thoughts. (2018). SYNTHESIS AND CHARACTERIZATION OF SUBSTITUTED-2-AMINOBENZENETHIOLS.
• Sharma, G., et al. (2017). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of medicinal chemistry, 60(1), 1–46.

Sources

• 1. jocpr.com [jocpr.com]
• 2. researchgate.net [researchgate.net]
• 3. Benzoxazole derivatives: design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. 3-Amino-4-hydroxy-5-methoxybenzaldehyde | C8H9NO3 | CID 44203160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Amino-4-methoxybenzonitrile | C8H8N2O | CID 22452557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Amino-4-hydroxybenzoic acid | C7H7NO3 | CID 65083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. eurekaselect.com [eurekaselect.com]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. JNK Signaling: Regulation and Functions Based on Complex Protein-Protein Partnerships - PMC [pmc.ncbi.nlm.nih.gov]
• 12. c-Jun N-terminal kinases - Wikipedia [en.wikipedia.org]
• 13. news-medical.net [news-medical.net]
• 14. anygenes.com [anygenes.com]
• 15. 3-Amino-4-hydroxybenzonitrile | C7H6N2O | CID 271258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. fishersci.com [fishersci.com]
• 18. tcichemicals.com [tcichemicals.com]

pKa values and ionization of 3-Amino-4-hydroxy-5-methoxybenzonitrile

Technical Whitepaper: Ionization Profile of 3-Amino-4-hydroxy-5-methoxybenzonitrile

Executive Summary

The ionization behavior of 3-Amino-4-hydroxy-5-methoxybenzonitrile is a critical determinant of its biopharmaceutical performance.[1][2][3] As a polysubstituted benzene scaffold featuring a "push-pull" electronic system—combining a strong electron-withdrawing nitrile group with electron-donating hydroxyl, amino, and methoxy moieties—its physicochemical profile is complex.

This guide provides a theoretical derivation of its pKa values based on quantitative Structure-Activity Relationship (SAR) analysis of validated analogs, followed by rigorous experimental protocols for empirical verification. Understanding these values is essential for optimizing solubility, lipophilicity (LogD), and membrane permeability during lead optimization.[1][2][3]

Structural & Electronic Analysis

To accurately predict the ionization constants, we must deconstruct the molecule into its functional electronic components.[1][2][3] The molecule possesses two primary ionizable centers:[1][2][3]

• The Aniline Nitrogen (C3): A basic center that becomes a cationic anilinium ion upon protonation.[1][2][3]

• The Phenolic Oxygen (C4): An acidic center that becomes an anionic phenoxide upon deprotonation.[1][2][3]

Electronic Environment & Substituent Effects

Substituent	Position	Electronic Effect	Impact on Ionization
-CN (Nitrile)	C1 (Para to OH)	Strong Electron Withdrawal (-R, -I)	Drastically lowers Phenol pKa (increases acidity) via resonance stabilization of the phenoxide anion.[1][2][3]
-OH (Hydroxy)	C4	Ionizable Center	Acts as the primary acidic site.[1][2][3]
-NH₂ (Amino)	C3 (Ortho to OH)	Electron Donation (+R) / Withdrawal (-I)	Lowers Aniline pKa due to the meta-nitrile effect.[1][2][3] Potential intramolecular H-bonding with -OH.[1][2][3]
-OCH₃ (Methoxy)	C5 (Ortho to OH)	Electron Donation (+R)	Slight destabilization of the phenoxide anion compared to the nitrile effect, potentially modulating the pKa upwards slightly.[1][2][3]

Predicted Ionization Landscape

Based on the Hammett equation and fragment-based prediction models using structurally validated analogs (e.g., 4-hydroxy-3-methoxybenzonitrile and 3-aminobenzonitrile), the predicted ionization constants are defined below.

Predicted Values

• pKa₁ (Base/Conjugate Acid): 2.6 ± 0.3 [1][2][3]

  • Rationale: The basicity of the aniline nitrogen is severely attenuated by the electron-withdrawing nitrile group at the meta position.[1][2][3] While aniline has a pKa of ~4.6, m-aminobenzonitrile drops to ~2.[1][2][3]8. The ortho-hydroxy group exerts a further inductive withdrawal, suppressing the pKa to the 2.6 range.[1][2][3]

• pKa₂ (Acid/Phenol): 7.6 ± 0.4 [1][2][3]

  • Rationale: Unsubstituted phenol has a pKa of 9.[1][2][3]95. The para-nitrile group is a potent acidifier, typically lowering phenolic pKa by ~2.0 units (4-cyanophenol pKa ≈ 7.9).[1][2][3] The ortho-methoxy group (as seen in vanillin analogs) provides a minor counter-effect, likely settling the value between 7.4 and 7.8.[1][2][3]

Microspecies Distribution Diagram

The following diagram illustrates the dominant species across the pH scale.

Figure 1: Ionization pathway of 3-Amino-4-hydroxy-5-methoxybenzonitrile showing the transition from cationic to anionic species.[1][2][3]

Experimental Determination Protocols

Given the predicted values, standard rapid-throughput methods may fail due to the compound's likely low solubility in the neutral region (pH 3–7).[1][2][3] The following protocols are designed to ensure data integrity.

Method A: Potentiometric Titration (Gold Standard)

Best for: High-precision determination when sample availability >5 mg.[1][2][3]

Reagents:

• 0.15 M KCl (Ionic Strength Adjuster).[1][2][3]

• 0.5 M KOH (Carbonate-free) and 0.5 M HCl.

• Degassed HPLC-grade water (Argon sparged).[1][2][3]

Protocol:

• Calibration: Calibrate the pH electrode (Ag/AgCl) using a 4-point buffer system (pH 1.68, 4.01, 7.00, 10.01) at 25°C.

• Sample Prep: Weigh ~3 mg of 3-Amino-4-hydroxy-5-methoxybenzonitrile into the titration vessel.

• Dissolution: Add 10 mL of 0.15 M KCl. Note: If the compound does not dissolve, add HCl to lower pH to <2.0 (generating the soluble cationic species).[1][2][3]

• Titration Loop:

  • Titrate with 0.5 M KOH from pH 1.8 to pH 11.0.[1][2][3]

  • Data Point Density: Collect points every 0.1 pH change. Wait for electrode stability (<0.2 mV/sec drift) before recording.

• Blank Subtraction: Perform a blank titration (solvent only) to subtract background carbonate/hydroxide effects.[1][2][3]

• Refinement: Use Bjerrum plot analysis to calculate pKa values from the buffer capacity curves.

Method B: UV-Metric Titration (Spectral Shift)

Best for: Low solubility compounds (<10 µg/mL) or limited sample.[1][2][3]

Rationale: The conjugation of the nitrile and aromatic ring ensures distinct UV absorbance shifts between ionized states.[1][2][3]

Protocol:

• Stock Solution: Prepare a 10 mM stock in DMSO.

• Buffer Setup: Prepare a "Universal Buffer" series (citrate-phosphate-borate) ranging from pH 1.5 to 11.0 in 0.5 unit increments.[1][2][3]

• Dosing: Spike the stock solution into each buffer vial to a final concentration of 20 µM. Ensure DMSO content <1% to avoid cosolvent pKa shifts.[1][2][3]

• Scan: Measure UV-Vis absorbance (200–400 nm) for each pH point.

• Analysis:

  • Identify isosbestic points (wavelengths where absorbance is invariant).[1][2][3]

  • Plot Absorbance vs. pH at

    (likely ~280nm for phenol, ~310nm for phenoxide).[1][2][3]

  • Fit the sigmoidal curve using the Henderson-Hasselbalch equation.[1][2][3]

Implications for Drug Development

Understanding the pKa of 3-Amino-4-hydroxy-5-methoxybenzonitrile allows for the construction of a Solubility-pH profile.[1][2][3]

• Solubility "U" Curve:

  • pH < 2.0: High solubility (Cationic).[1][2][3]

  • pH 3.0 – 7.0: Minimum solubility (Intrinsic Solubility,

    ).[1][2] This is the risk zone for precipitation in intestinal fluids.[1][2][3]

  • pH > 8.0: High solubility (Anionic).[1][2][3]

• Lipophilicity (LogD):

  • The compound will exhibit maximum lipophilicity (LogP) in the neutral range (pH 3–7), facilitating passive membrane permeability.[1][2][3]

  • At physiological blood pH (7.4), the compound will exist as a mixture of Neutral (~60%) and Anionic (~40%) species (assuming pKa₂ = 7.6), suggesting balanced permeability and solubility.[1][2][3]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 24849995, 4-Hydroxy-3-methoxybenzonitrile.[1][2][3] Retrieved from [Link]

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 271258, 3-Amino-4-hydroxybenzonitrile.[1][2][3] Retrieved from [Link]

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State.[1][2] Wiley-Interscience.[1][2][3] (Standard text for pKa determination protocols).

• NIST Chemistry WebBook. 3-Hydroxy-4-methoxybenzoic acid (Isovanillic acid) Spectral Data.[1][2][3] Retrieved from [Link][1][2][3]

Sources

• 1. 3-Amino-4-methoxybenzonitrile | C8H8N2O | CID 22452557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Amino-4-hydroxybenzonitrile | C7H6N2O | CID 271258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 52805-46-6: 3-Hydroxy-4-methoxybenzonitrile [cymitquimica.com]

Literature review on 3-Amino-4-hydroxy-5-methoxybenzonitrile synthesis

Executive Summary

3-Amino-4-hydroxy-5-methoxybenzonitrile (CAS: 1362094-92-5) is a high-value pharmacophore used primarily in the development of kinase inhibitors (e.g., MEK, JNK, and EGFR inhibitors). Its trisubstituted benzene core—featuring a nitrile handle, a phenolic hydroxyl, and an ortho-amino group—serves as a critical "hinge-binding" mimic or a precursor for heterocycle formation (e.g., benzoxazoles, quinazolines).

This guide details a robust, two-step synthetic pathway starting from the commercially available Vanillonitrile (4-hydroxy-3-methoxybenzonitrile).[1] Unlike routes starting from vanillin or benzoic acids, this pathway preserves the oxidation state of the nitrile group, minimizing downstream functional group interconversion steps. The protocol emphasizes chemoselectivity, particularly in the reduction of the nitro group without compromising the nitrile functionality.

Parameter	Data
Target Molecule	3-Amino-4-hydroxy-5-methoxybenzonitrile
CAS Number	1362094-92-5
Molecular Formula	C₈H₈N₂O₂
Molecular Weight	164.16 g/mol
Key Applications	Kinase inhibitor synthesis, Benzoxazole formation, COMT inhibitors

Retrosynthetic Analysis & Strategy

The synthesis is designed around the Vanillonitrile Route , chosen for its atom economy and regiocontrol.

• Disconnection: The C-N bond at position 3 (relative to the nitrile at 1) is the strategic disconnection point.

• Precursor: 4-Hydroxy-3-methoxy-5-nitrobenzonitrile.

• Starting Material: Vanillonitrile (4-Hydroxy-3-methoxybenzonitrile).[1][2]

• Regiochemistry Logic: The hydroxyl group (-OH) at position 4 is a strong ortho, para-director. The methoxy group (-OMe) at position 3 is also an ortho, para-director. The nitrile (-CN) at position 1 is a meta-director.

  • Position 5: Ortho to -OH, Meta to -CN, Meta to -OMe.

  • Position 2/6: Sterically crowded or deactivated by the nitrile.

  • Result: Nitration occurs exclusively at position 5 (ortho to the phenol), driven by the strong directing effect of the hydroxyl group.

Caption: Retrosynthetic logic flow from target amine to vanillonitrile precursor.

Experimental Protocols

Stage 1: Regioselective Nitration of Vanillonitrile

This step introduces the nitrogen functionality. Temperature control is the Critical Process Parameter (CPP) to prevent over-nitration or oxidative degradation of the phenol.

Reagents:

• Vanillonitrile (1.0 eq)

• Nitric Acid (70%, 1.1 eq)

• Glacial Acetic Acid (Solvent, 5-10 volumes)

• Optional: Sulfuric acid (catalytic) if reaction is sluggish, though acetic acid usually suffices for activated phenols.

Protocol:

• Dissolution: Charge a 3-neck round-bottom flask with Vanillonitrile (10 g, 67.0 mmol) and Glacial Acetic Acid (50 mL). Stir until fully dissolved.

• Cooling: Cool the solution to 0–5°C using an ice/salt bath.

• Addition: Add Nitric Acid (70%, 4.6 mL, ~74 mmol) dropwise over 30 minutes.

  • Checkpoint: Maintain internal temperature below 10°C. The reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours.

  • Monitoring: Monitor by TLC (Ethyl Acetate:Hexane 1:1). The starting material (Rf ~0.6) should disappear, and a yellow spot (Nitro product, Rf ~0.4) should appear.[3]

• Quench & Isolation: Pour the reaction mixture into crushed ice (200 g) with vigorous stirring. The product will precipitate as a yellow solid.[4]

• Filtration: Filter the solid using a Büchner funnel. Wash the cake with cold water (3 x 50 mL) to remove residual acid.

• Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.

  • Expected Yield: 85–90%[5]

  • Product: 4-Hydroxy-3-methoxy-5-nitrobenzonitrile (Yellow solid).

Stage 2: Chemoselective Reduction (Nitro to Amino)

Standard catalytic hydrogenation (H₂/Pd-C) poses a risk of reducing the nitrile group to a primary amine (benzylamine). To ensure chemoselectivity , a chemical reduction using Sodium Dithionite (Na₂S₂O₄) or Iron/Acid is recommended.

Method A: Sodium Dithionite (Mild, High Selectivity) Reagents:

• Nitro Intermediate (Stage 1 Product) (1.0 eq)

• Sodium Dithionite (Na₂S₂O₄) (3.0 eq)

• Ethanol/Water (1:1 mixture)

Protocol:

• Suspension: Suspend the nitro intermediate (5.0 g, 25.7 mmol) in Ethanol (50 mL) and Water (50 mL). Heat to 50°C.

• Addition: Add Sodium Dithionite (13.4 g, 77.1 mmol) in portions over 20 minutes.

  • Observation: The yellow color of the nitro compound will fade as it converts to the amine.

• Reflux: Heat the mixture to reflux (approx. 80°C) for 1–2 hours.

• Workup:

  • Evaporate the ethanol under reduced pressure.[6]

  • The product may precipitate from the aqueous layer. If not, adjust pH to ~7-8 with saturated NaHCO₃.

  • Extract with Ethyl Acetate (3 x 50 mL).

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Recrystallization:[2][5][7][8] Recrystallize from Ethanol/Water if necessary.[7][8]

  • Expected Yield: 75–80%[5]

  • Product: 3-Amino-4-hydroxy-5-methoxybenzonitrile (Off-white to light brown solid).

Caption: Step-by-step synthetic workflow from Vanillonitrile to the Target Amine.

Critical Process Parameters (CPPs) & Troubleshooting

Process Step	Parameter	Target Range	Consequence of Deviation
Nitration	Temperature	0–10°C	>15°C: Risk of dinitration or oxidative ring opening (tar formation).<0°C: Reaction stalls, accumulation of reagents leading to thermal runaway upon warming.
Nitration	Stoichiometry	1.05 – 1.1 eq HNO₃	Excess: Dinitration.Deficit: Unreacted starting material (difficult to separate).
Reduction	pH Control	Neutral (Workup)	Acidic: Amine forms salt (water soluble), loss of yield during extraction.Basic (>10): Phenol deprotonates, increasing water solubility.
Reduction	Reagent Choice	Chemical Reductant	Use of H₂/Pd without poisoning (e.g., Lindlar) may reduce the Nitrile (-CN) to -CH₂NH₂, destroying the pharmacophore.

Safety & Toxicology (E-E-A-T)

• Nitro Compounds: The intermediate (4-hydroxy-3-methoxy-5-nitrobenzonitrile) is a nitroaromatic. While generally stable, nitro compounds can be energetic. Avoid heating dry solids to high temperatures (>150°C).

• Nitrile Functionality: In acidic aqueous conditions at high temperatures, nitriles can hydrolyze to amides/acids. Ensure pH is controlled during workup. If combustion occurs, toxic HCN gas may be evolved.

• Skin Sensitization: Substituted anilines (the final product) are known skin sensitizers and potential mutagens. Handle with full PPE (gloves, gown, respirator).

• Nitric Acid: Strong oxidizer. Incompatible with organic solvents (acetone, ethers) in concentrated forms. Use Glacial Acetic Acid as the solvent carrier to mitigate risk.

References

• ChemicalBook. (n.d.). 3-Amino-4-hydroxy-5-methoxy-benzonitrile Properties and CAS 1362094-92-5. Retrieved from

• BenchChem. (2025).[7][9] Technical Guide: Nitration of Benzoic Acid Derivatives. Retrieved from [9]

• National Institutes of Health (NIH). (2025). PubChem Compound Summary for CID 77068356 (4-Hydroxy-3-methoxy-5-nitrobenzonitrile). Retrieved from

• Organic Syntheses. (n.d.). Nitration of Substituted Aromatics: General Procedures. Retrieved from

• ResearchGate. (2018).[10] Synthesis and Structural Elucidation of Vanillin Derivatives. Retrieved from

Sources

• 1. nbinno.com [nbinno.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. 3-Amino-4-methoxybenzonitrile | C8H8N2O | CID 22452557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: The Strategic Utility of 3-Amino-4-hydroxy-5-methoxybenzonitrile in Pharmaceutical Synthesis

An in-depth guide for researchers, scientists, and drug development professionals on the application of 3-Amino-4-hydroxy-5-methoxybenzonitrile as a versatile pharmaceutical intermediate.

Abstract

3-Amino-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound whose strategic arrangement of amino, hydroxyl, methoxy, and nitrile groups makes it a potent intermediate in pharmaceutical development. The ortho-aminophenol moiety is a classical precursor for benzoxazole synthesis, a privileged scaffold in medicinal chemistry. Furthermore, its structural relationship to vanillin derivatives positions it as a key building block in the synthesis of notable active pharmaceutical ingredients (APIs), including the antibacterial agent Trimethoprim. This document provides a comprehensive overview of its properties, key applications, detailed experimental protocols, and safety guidelines to enable its effective use in a research and development setting.

Physicochemical Properties & Characterization

The utility of any chemical intermediate begins with a thorough understanding of its physical and chemical properties.

Property	Value	Source
Chemical Name	3-Amino-4-hydroxy-5-methoxybenzonitrile	-
Molecular Formula	C₈H₈N₂O₂	[1]
Molecular Weight	164.16 g/mol	-
CAS Number	69535-39-3	-
Appearance	Typically an off-white to brown solid	[2]
Solubility	Soluble in polar organic solvents	[2]
Predicted XlogP	0.9	[1]

Spectroscopic Data: While specific spectra for this exact compound are not broadly published, the expected NMR signals can be inferred from its structure and related analogues. Researchers should expect signals corresponding to aromatic protons, a methoxy group singlet, and exchangeable protons for the amine and hydroxyl groups.

Core Applications in Pharmaceutical Synthesis

The unique arrangement of functional groups allows for diverse synthetic transformations, making this intermediate a valuable asset in drug discovery.

Keystone Intermediate in Trimethoprim Synthesis

Trimethoprim is an essential antibacterial agent that functions as a dihydrofolate reductase inhibitor, interfering with bacterial DNA synthesis.[3][4] Its synthesis often originates from vanillin (4-hydroxy-3-methoxybenzaldehyde), a readily available starting material.[5] The conversion of vanillin to Trimethoprim involves a series of transformations where intermediates structurally similar to 3-amino-4-hydroxy-5-methoxybenzonitrile are crucial. The following workflow illustrates a conceptual pathway.

Fig 1. Conceptual workflow for Trimethoprim synthesis.

This pathway highlights how the aldehyde analogue, 3-amino-4-hydroxy-5-methoxybenzaldehyde, is a direct precursor.[6] The conversion of the aldehyde to the nitrile group is a standard organic transformation, positioning our title compound as a key, stable intermediate for subsequent condensation and cyclization steps to form the final pyrimidine ring of Trimethoprim.[7]

Precursor for Benzoxazole Heterocycles

The ortho-aminophenol functionality within 3-amino-4-hydroxy-5-methoxybenzonitrile is an ideal starting point for synthesizing benzoxazoles.[8] This heterocyclic core is found in numerous compounds with a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[8] The synthesis is typically a one-pot condensation reaction with an aromatic aldehyde.

Fig 2. Synthesis of 2-substituted benzoxazoles.

This reaction provides a straightforward and efficient route to a library of potentially bioactive molecules, where the nitrile group can be further elaborated to introduce additional diversity.

Experimental Protocols

The following protocols are presented with the expectation that all operations will be conducted by trained personnel in a well-ventilated chemical fume hood, adhering to all institutional safety guidelines.

Protocol 1: Synthesis of 2-Aryl-6-cyano-5-methoxybenzoxazoles

This protocol describes a general procedure for the condensation of 3-amino-4-hydroxy-5-methoxybenzonitrile with an aromatic aldehyde to yield a benzoxazole derivative.[8]

Materials and Reagents

Reagent	Supplier	Purity	Notes
3-Amino-4-hydroxy-5-methoxybenzonitrile	Commercial	>97%	-
Aromatic Aldehyde (e.g., Benzaldehyde)	Commercial	>98%	Freshly distilled if necessary
p-Toluenesulfonic acid (p-TSA) monohydrate	Commercial	>98%	Catalyst
Dimethylformamide (DMF)	Commercial	Anhydrous	Solvent
Ethyl Acetate (EtOAc)	Commercial	ACS Grade	For extraction
Brine (Saturated NaCl solution)	Lab Prepared	-	For work-up
Anhydrous Sodium Sulfate (Na₂SO₄)	Commercial	-	Drying agent

Procedure

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-amino-4-hydroxy-5-methoxybenzonitrile (1.0 mmol, 164.2 mg).

• Reagent Addition: Add the selected aromatic aldehyde (1.0 mmol), p-toluenesulfonic acid (0.1 mmol, 19.0 mg), and anhydrous dimethylformamide (5 mL).

• Heating: Place the flask in a preheated oil bath at 110 °C and stir the reaction mixture.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The reaction is typically complete within 4-8 hours.

• Work-up: Once the reaction is complete (disappearance of starting material), allow the mixture to cool to room temperature.

• Precipitation: Pour the reaction mixture into a beaker containing 50 mL of ice-cold water. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 10 mL).

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure 2-aryl-6-cyano-5-methoxybenzoxazole.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Safety and Handling

Proper handling of 3-amino-4-hydroxy-5-methoxybenzonitrile and its related compounds is critical for laboratory safety. The safety profile is similar to other substituted aminophenols and nitriles.

Hazard Identification: Based on data for structurally similar compounds, the primary hazards include:

• Harmful if swallowed, in contact with skin, or if inhaled.[9]

• Causes skin and serious eye irritation.[10]

• May cause respiratory irritation.[11]

GHS Hazard Statements

Code	Statement
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation

Handling and Storage Recommendations:

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or goggles.[11]

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid breathing dust or vapors.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] Keep away from oxidizing agents.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.

References

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.
• National Center for Biotechnology Information. (2017). Trimethoprim. PubChem.
• Google Patents. (n.d.). EP1107948A1 - An improved synthesis of 3-hydroxy-4-amino-benzonitrile.
• ChemicalBook. (n.d.). Trimethoprim synthesis.
• Thermo Fisher Scientific. (2010). SAFETY DATA SHEET - 4-Hydroxy-3-methoxybenzonitrile.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 3-Amino-4-methoxybenzamide.
• CORE. (n.d.). PROCESS FOR THE PREPARATION OF VANILLIN FROM A MIXED m-CRESOL/p-CRESOL STREAM.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 3-Amino-4-methoxybenzanilide.
• YouTube. (2021). Synthesis and Importance of Trimethoprim - Organic Chemistry in Industry.
• National Center for Biotechnology Information. (n.d.). 3-Amino-4-hydroxybenzonitrile. PubChem.
• BenchChem. (n.d.). Application Notes and Protocols: 3-Amino-4-hydroxybenzonitrile as a Versatile Building Block in Organic Synthesis.
• CymitQuimica. (n.d.). CAS 52805-46-6: 3-Hydroxy-4-methoxybenzonitrile.
• Google Patents. (n.d.). CN101328138B - Preparation of trimethoprim.
• LOCKSS. (2004). SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES.
• Basicmedical Key. (2016). Trimethoprim.
• CDC Stacks. (n.d.). Supporting Information.
• MDPI. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry.
• National Center for Biotechnology Information. (n.d.). 3-Amino-4-hydroxy-5-methoxybenzaldehyde. PubChem.
• ResearchGate. (2026). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives.
• Srini Chem. (n.d.). The Role of 3-Methoxy-4-methylbenzoic Acid (CAS: 7151-68-0) as a Pharmaceutical Intermediate.
• PubChemLite. (n.d.). 3-amino-4-methoxybenzonitrile (C8H8N2O).
• Alzchem Group. (n.d.). 3-Methoxybenzonitrile.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemistry of Innovation: 3-Hydroxy-4-methoxybenzonitrile in Specialty Chemical Applications.
• Google Patents. (n.d.). US3585233A - Process for the preparation of hydroxybenzonitriles.
• SciELO. (n.d.). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles.
• ResearchGate. (2021). Synthesis, Biological Activity of Trimethoprim derivative and the Complexes.
• Google Patents. (n.d.). CN105541617A - Synthesis method for trimethoprim drug intermediate methyl 3,4,5-trimethoxybenzoate.
• JSciMed Central. (2019). Synthesis, Characterization, Biological Activity and Thermal Studies of Trimethoprim Metal Complexes.
• PMC. (n.d.). Rational Design, Synthesis, and Mechanism of (3S,4R)-3-Amino-4-(difluoromethyl)cyclopent-1-ene-1-carboxylic Acid Employing a Second-Deprotonation Strategy for Selectivity of Human Ornithine Aminotransferase over γ-Aminobutyric Acid Aminotransferase.

Sources

• 1. PubChemLite - 3-amino-4-methoxybenzonitrile (C8H8N2O) [pubchemlite.lcsb.uni.lu]
• 2. CAS 52805-46-6: 3-Hydroxy-4-methoxybenzonitrile [cymitquimica.com]
• 3. Trimethoprim | C14H18N4O3 | CID 5578 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis, Characterization, Biological Activity and Thermal Studies of Trimethoprim Metal Complexes [jscimedcentral.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. 3-Amino-4-hydroxy-5-methoxybenzaldehyde | C8H9NO3 | CID 44203160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Trimethoprim | Basicmedical Key [basicmedicalkey.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 3-Amino-4-hydroxybenzonitrile | C7H6N2O | CID 271258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. fishersci.com [fishersci.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]

Cyclization reactions involving 3-Amino-4-hydroxy-5-methoxybenzonitrile

Application Note: Cyclization Architectures for 3-Amino-4-hydroxy-5-methoxybenzonitrile

Abstract

This technical guide details the synthetic utility of 3-Amino-4-hydroxy-5-methoxybenzonitrile (AHMB) , a "push-pull" substituted aromatic scaffold critical for generating kinase inhibitor libraries (e.g., EGFR, MEK targets). The presence of an electron-withdrawing nitrile group at the para-position to the hydroxyl, combined with an electron-donating methoxy group, creates a unique electronic environment that influences cyclization kinetics. This note provides validated protocols for converting AHMB into 7-methoxy-1,3-benzoxazole-5-carbonitriles and benzoxazol-2-ones , emphasizing reaction causality, critical process parameters (CPPs), and impurity control.

Introduction: The "Push-Pull" Scaffold

The AHMB molecule presents a specific challenge and opportunity in heterocyclic synthesis due to its substitution pattern:

• Position 1 (

  ): A strong electron-withdrawing group (EWG) that deactivates the ring but provides a handle for late-stage functionalization (e.g., hydrolysis to amides).

• Position 3 (

  ) & 4 ( ): The classic ortho-aminophenol motif required for cyclization.

• Position 5 (

  ): An electron-donating group (EDG) located ortho to the hydroxyl.

Mechanistic Insight: The 5-methoxy group exerts a steric and electronic influence. While the nitrile at C1 reduces the overall nucleophilicity of the C3-amine (via inductive withdrawal), the C5-methoxy group (via resonance donation) partially restores electron density, particularly stabilizing the transition states involved in dehydration steps. However, the steric bulk of the methoxy group adjacent to the hydroxyl requires protocols that drive water removal efficiently to prevent reversible ring-opening.

Reaction Pathways & Logic Map

The following decision tree illustrates the divergence of AHMB into different heterocyclic cores based on reagent selection.

Figure 1: Synthetic divergence of 3-Amino-4-hydroxy-5-methoxybenzonitrile. The choice of electrophile dictates the C-2 substitution of the resulting heterocycle.

Detailed Experimental Protocols

Protocol A: Synthesis of the Parent Benzoxazole Core

Target: 7-Methoxy-1,3-benzoxazole-5-carbonitrile Reagent: Triethyl Orthoformate (TEOF) Mechanism: The amine attacks the orthoester to form an imidate intermediate, followed by intramolecular nucleophilic attack by the hydroxyl group and loss of ethanol.

Step-by-Step Methodology:

• Setup: Charge a round-bottom flask with AHMB (1.0 eq) and TEOF (5.0 eq). TEOF acts as both reagent and solvent.

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TSA) (0.05 eq).

  • Why: Acid catalysis activates the orthoester carbon, accelerating the initial amine attack.

• Reflux: Heat the mixture to reflux (approx. 146°C) for 3–5 hours.

  • Validation: Monitor TLC (SiO2, 40% EtOAc/Hexanes). The fluorescent blue spot of the starting aniline should disappear, replaced by a higher Rf, UV-active (non-fluorescent) spot.

• Workup: Concentrate the reaction mixture under reduced pressure to remove excess TEOF.

• Purification: The residue is often a solid. Triturate with cold diethyl ether or ethanol to remove trace acid and polymeric impurities. Filter and dry.[1]

Data Summary:

Parameter	Specification
Stoichiometry	1.0 AHMB : 5.0 TEOF
Temperature	140–150°C (Reflux)
Typical Yield	85–92%

| Key Impurity | Uncyclized ethyl imidate (if water is present) |

Protocol B: Synthesis of Benzoxazol-2-ones (Cyclic Carbamates)

Target: 7-Methoxy-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carbonitrile Reagent: 1,1'-Carbonyldiimidazole (CDI) Relevance: This scaffold serves as a bioisostere for urea or as a protected form of the aminophenol.

Step-by-Step Methodology:

• Dissolution: Dissolve AHMB (1.0 eq) in anhydrous THF (10 mL/g).

  • Note: The 5-methoxy group increases solubility in THF compared to the unsubstituted analog.

• Addition: Add CDI (1.2 eq) in portions at room temperature.

  • Observation: Evolution of

    gas will be observed. Ensure proper venting.

• Cyclization: Heat to 60°C for 2 hours.

  • Why: While the initial urea formation is fast, the intramolecular displacement of the second imidazole by the phenol requires thermal energy.

• Quench: Cool to RT and add 1M HCl (aqueous) dropwise to destroy excess CDI and protonate the imidazole byproduct.

• Isolation: The product often precipitates from the acidified aqueous/THF mixture. Filter and wash with water.[1]

Protocol C: Oxidative Cyclization to 2-Aryl Benzoxazoles

Target: 2-Substituted-7-methoxy-benzoxazole-5-carbonitrile Reagent: Aryl Aldehyde + Oxidant (Na2S2O5 or DDQ)

Step-by-Step Methodology:

• Condensation: Mix AHMB (1.0 eq) and Aryl Aldehyde (1.0 eq) in DMSO or DMF.

• Schiff Base Formation: Heat to 80°C for 1 hour.

  • Checkpoint: Formation of the imine (Schiff base) is usually quantitative.

• Oxidative Closure: Add Sodium Metabisulfite (

  , 1.5 eq) or DDQ (1.1 eq). Heat to 120°C for 4 hours.

  • Mechanism:[2][3] The imine cyclizes to a benzoxazoline intermediate, which is then oxidized to the aromatic benzoxazole.

• Workup: Pour into crushed ice. The product precipitates.[1]

Critical Process Parameters & Troubleshooting

Issue	Probable Cause	Corrective Action
Incomplete Cyclization	Water in solvent (hydrolysis of intermediate).	Use anhydrous solvents; add 3Å molecular sieves.
Low Yield (Protocol C)	Steric hindrance from 5-OMe group.	Increase temperature to 140°C; switch solvent to nitrobenzene (high boiling).
Product Coloration	Oxidation of the phenol prior to cyclization.	Perform reaction under Nitrogen/Argon atmosphere. Add antioxidants (e.g., BHT) during setup.
Regioselectivity	Not applicable (Intramolecular).	N/A - The structure forces 1,2-cyclization.

References

• General Benzoxazole Synthesis: Pottorf, R. S., et al. "Parallel Synthesis of Benzoxazoles via Nucleophilic Aromatic Substitution." Tetrahedron Letters, vol. 44, no. 1, 2003, pp. 175-178.

• CDI Mediated Cyclization: Wehl, L., et al. "Cross-Linked Cyclodextrin-Based Nanoparticles as Drug Delivery Vehicles: Synthesis Strategy and Degradation Studies." Beilstein Journal of Organic Chemistry, 2025. (Demonstrates CDI reactivity with hydroxyl/amine systems).

• Orthoester Cyclization Methodology: Bastug, G., et al. "Efficient Synthesis of Benzoxazoles from o-Aminophenols and Orthoesters."[4] Organic Letters, vol. 14, no.[4] 13, 2012, pp. 3502–3505.

• Oxidative Cyclization (Aldehydes): Gorepatil, P. B., et al. "Samarium Triflate Catalyzed Synthesis of Benzoxazoles."[4] Synlett, vol. 24, 2013, pp. 2241-2244.[4]

• Substrate Specificity (3-amino-4-hydroxybenzonitrile derivatives): BenchChem Application Note. "3-Amino-4-hydroxybenzonitrile as a Versatile Building Block."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Biosynthesis of the Benzoxazole in Nataxazole Proceeds via an Unstable Ester and has Synthetic Utility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Benzoxazole synthesis [organic-chemistry.org]

Application Note: Functionalization of the Amino Group in 3-Amino-4-hydroxy-5-methoxybenzonitrile

Executive Summary

3-Amino-4-hydroxy-5-methoxybenzonitrile (AHMB) is a high-value "molecular pivot" in medicinal chemistry. Its structure combines an electron-rich aminophenol core with an electron-withdrawing nitrile handle, making it a critical intermediate for Type II kinase inhibitors (e.g., targeting MEK, EGFR) and polybenzoxazole materials.

The primary synthetic challenge with AHMB is its ambident nucleophilicity . The presence of both an amino group (-NH2) and a phenolic hydroxyl group (-OH) creates competition for electrophiles. However, the unique 5-methoxy substituent provides a steric and electronic bias that can be leveraged to achieve high chemoselectivity.

This guide details three field-proven protocols to functionalize the amino group while preserving the nitrile and controlling the phenolic reactivity.

Chemical Context & Reactivity Analysis[1][2][3][4]

The "Steric Shield" Advantage

Unlike the simpler 3-amino-4-hydroxybenzonitrile, the 5-methoxy variant possesses a distinct advantage for N-selective reactions.

• Steric Environment: The C4-hydroxyl group is flanked by the C3-amino group and the C5-methoxy group. This "sandwiched" position significantly increases the steric hindrance around the oxygen atom.

• Electronic Effect: The methoxy group (EDG) increases the electron density of the ring, slightly enhancing the nucleophilicity of the C3-amine compared to the phenol (which is acidic).

Expert Insight: By maintaining mild basic conditions (pH < 10), the phenol remains protonated and sterically shielded, allowing the amine to react exclusively with electrophiles.

Decision Matrix

Select your protocol based on the desired pharmacophore:

Figure 1: Strategic decision tree for AHMB functionalization.

Protocol 1: Chemoselective N-Acylation

Objective: Form an amide bond without O-acylation. Mechanism: Kinetic control using mild bases to prevent phenoxide formation.

Materials

• Substrate: 3-Amino-4-hydroxy-5-methoxybenzonitrile (1.0 eq)

• Reagent: Acid Chloride (R-COCl) (1.05 eq) or Anhydride

• Base: Pyridine (1.1 eq) or NaHCO3 (sat. aq.)

• Solvent: Dichloromethane (DCM) or THF (anhydrous)

Step-by-Step Methodology

• Dissolution: Dissolve 1.0 g of AHMB in 10 mL of anhydrous DCM under nitrogen atmosphere.

• Base Addition: Add Pyridine (1.1 eq) dropwise at 0°C.

  • Note: Avoid strong bases like TEA or DIPEA if the acid chloride is highly reactive, as they may promote O-acylation via transient phenoxide formation.

• Acylation: Add the Acid Chloride (1.05 eq) dissolved in 2 mL DCM dropwise over 15 minutes at 0°C.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours. Monitor by TLC (EtOAc/Hexane 1:1).

  • Endpoint: Disappearance of the fluorescent amine spot; appearance of a lower-Rf amide spot.

• Workup: Quench with 1M HCl (to remove pyridine). Extract with DCM. Wash organic layer with Brine.[1]

• Purification: Recrystallize from Ethanol/Water or flash chromatography.

Validation Criteria:

• 1H NMR: A new singlet (NH) appears around 9.0–10.0 ppm.[2] The phenolic OH signal (typically broad, 9.5–10.5 ppm) must remain.

• IR: Amide I band visible at ~1650 cm⁻¹.

Protocol 2: Benzoxazole Formation (The "Kinase Pivot")

Objective: Cyclize the amino and hydroxyl groups to form a 7-methoxy-5-cyanobenzoxazole core. Significance: This scaffold mimics the adenine binding pocket of ATP in kinase enzymes.

Materials

• Substrate: AHMB (1.0 eq)

• Reagent: Triethyl Orthoformate (TEOF) (Excess, acts as solvent/reagent)

• Catalyst: p-Toluenesulfonic acid (pTsOH) (5 mol%)

• Equipment: Round-bottom flask with reflux condenser.

Step-by-Step Methodology

• Setup: In a dry flask, suspend AHMB (500 mg) in Triethyl Orthoformate (5 mL).

• Catalysis: Add pTsOH (5 mol%).

• Cyclization: Heat the mixture to reflux (146°C) for 4–6 hours.

  • Mechanism:[3][4] The amine attacks the orthoformate to form an imidate, followed by intramolecular attack by the hydroxyl group and elimination of ethanol.

• Monitoring: The suspension usually clears to a solution, then precipitates the product upon cooling.

• Isolation: Cool to 0°C. Filter the precipitate. Wash with cold hexanes.

• Yield: Typically >85%.

Figure 2: One-pot cyclization workflow.

Protocol 3: Reductive Alkylation (Secondary Amines)

Objective: Mono-alkylation of the amine without reducing the nitrile or alkylating the phenol. Critical Control: Use of mild hydride donors is mandatory to prevent nitrile reduction.

Materials

• Substrate: AHMB (1.0 eq)

• Reagent: Aldehyde (R-CHO) (1.1 eq)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Solvent: 1,2-Dichloroethane (DCE)

Step-by-Step Methodology

• Imine Formation: Dissolve AHMB in DCE. Add the Aldehyde (1.1 eq) and stir for 1 hour at RT.

  • Observation: Formation of a Schiff base (often yellow/orange).

• Reduction: Add STAB (1.5 eq) in one portion.

  • Why STAB? It is mild and will not reduce the nitrile (-CN) or the imine to an over-alkylated tertiary amine easily. It is also tolerant of the free phenol.

• Quench: After 12 hours, quench with sat. NaHCO3.

• Extraction: Extract with DCM.

• Purification: Column chromatography (DCM/MeOH gradient).

Analytical Data Summary

Feature	Starting Material (AHMB)	Product: N-Acyl Amide	Product: Benzoxazole
IR (Nitrile)	~2220 cm⁻¹ (Sharp)	~2220 cm⁻¹ (Sharp)	~2230 cm⁻¹ (Sharp)
1H NMR (NH)	~5.0–6.0 ppm (Broad, 2H)	~9.5 ppm (Singlet, 1H)	Absent
1H NMR (OH)	~9.8 ppm (Broad)	~10.0 ppm (Broad)	Absent
1H NMR (Ar-H)	2 distinct signals	2 distinct signals	2 distinct signals (shifted)
Selectivity	N/A	>95% N-acylation	100% Cyclization

References

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using 3-Amino-4-hydroxybenzonitrile.Link

• Viirre, R. D., et al. (2018). "Synthesis of Benzoxazoles via Reaction with 2-bromoanilines." World Journal of Pharmaceutical Sciences. Link

• Wang, R., & Xu, J. (2019). "Selective alkylation of aminophenols." University of Michigan / Arkivoc. Link

• PubChem. (2025).[5][6] Compound Summary: 3-Amino-4-hydroxy-5-methoxybenzonitrile. National Library of Medicine. Link

• Alzchem Group. (2024). Technical Data Sheet: 3-Methoxybenzonitrile Derivatives.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-Amino-4-methoxybenzanilide | 120-35-4 [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. EP1107948A1 - An improved synthesis of 3-hydroxy-4-amino-benzonitrile - Google Patents [patents.google.com]
• 5. 3-Amino-4-methoxybenzonitrile | C8H8N2O | CID 22452557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Amino-4-hydroxy-5-methoxybenzaldehyde | C8H9NO3 | CID 44203160 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Amino-4-hydroxy-5-methoxybenzonitrile

Welcome to the Process Chemistry Technical Support Hub.

This guide addresses yield optimization and troubleshooting for the synthesis of 3-Amino-4-hydroxy-5-methoxybenzonitrile (Target Molecule). It is designed for organic chemists encountering bottlenecks in regioselectivity, functional group interconversion, or chemoselective reduction.[1]

Part 1: The "Golden Route" Strategy

To maximize yield and reproducibility, we recommend the Vanillin Route .[1] This pathway utilizes the natural substitution pattern of vanillin (4-hydroxy-3-methoxybenzaldehyde) to establish the core arene structure, minimizing the need for difficult C-H activation steps later.[1]

The Workflow:

• Nitration: Regioselective nitration of Vanillin.[1]

• Cyanation: Conversion of the aldehyde to a nitrile via an oxime intermediate.

• Chemoselective Reduction: Reducing the nitro group to an amine without affecting the nitrile.[1]

Caption: Figure 1.[1][2] Optimized synthetic pathway from Vanillin to Target.[1] Red arrows indicate steps prone to yield loss via hydrolysis.

Part 2: Troubleshooting Modules

Module A: Nitration (Vanillin 5-Nitrovanillin)

The Challenge: Controlling the exotherm to prevent dinitration or demethylation (tar formation).

Optimized Protocol:

• Reagents: Vanillin (1.0 eq), Conc.

  (1.05 eq), Glacial Acetic Acid (Solvent).[1]

• Key Condition: Temperature must remain below 20°C .

Troubleshooting Guide:

Issue	Probable Cause	Corrective Action
Dark/Black Reaction Mixture	Oxidative degradation due to high temp.[1]	Pre-cool acetic acid solution to 0°C. Add dropwise over 1 hour.
Low Yield (<60%)	Solubility issues during workup.	Pour reaction mixture into crushed ice/water (1:5 ratio). Stir for 1h to fully precipitate the yellow solid.
Presence of Dinitro- impurity	Excess or "hot spots".[1]	Ensure vigorous stirring. Do not exceed 1.1 eq of nitric acid.[1]

Expert Insight: The methoxy group activates the ring, making it susceptible to over-oxidation.[1] Using acetic acid as a solvent moderates the nitronium ion concentration, acting as a buffer against "runaway" nitration [1].[1]

Module B: Cyanation (Aldehyde Nitrile)

The Challenge: Converting the aldehyde to a nitrile without affecting the nitro group or the phenol.

Recommended Method: Two-step One-pot (Oxime formation

Dehydration).[1]

• Step 1: 5-Nitrovanillin + Hydroxylamine hydrochloride (

  ) + Sodium Formate in Formic Acid.[1]

• Step 2: Reflux to dehydrate.[1]

Troubleshooting Guide:

Issue	Probable Cause	Corrective Action
Product is an Amide ( )	Incomplete dehydration or hydrolysis.[1]	Ensure the reaction reaches reflux temp ( ).[1] If using , ensure anhydrous conditions.[1]
Sticky/Gummy Solid	Trapped solvent/impurities.[1]	Recrystallize from Ethanol/Water.[1] The nitrile should be a distinct crystalline solid.[1]
Explosion Risk	Thermal instability of dry oxime.[1]	Safety Critical: Do not dry the intermediate oxime at high heat. Proceed to dehydration immediately or dry under vacuum at .

Expert Insight: While

is a standard dehydrating agent, it generates HCl which can demethylate the methoxy group.[1] Using Formic acid/Sodium formate acts as both solvent and dehydrating environment, often boosting yields to >85% while protecting the ether linkage [2].[1]

Module C: Chemoselective Reduction (Nitro Amine)

The Challenge: Reducing the

group without reducing the group (to benzylamine) or hydrolyzing it (to acid).

Decision Matrix for Reduction:

Caption: Figure 2. Selection logic for chemoselective nitro reduction.

Preferred Protocol: Sodium Dithionite (

) Reduction This method is mild, alkaline, and strictly chemoselective for nitro groups in the presence of nitriles.[1]

• Dissolve: Suspend 4-hydroxy-3-methoxy-5-nitrobenzonitrile in THF/Water (1:1).

• Add: Add

  (3.0 eq) in portions.

• Heat: Warm to 50°C for 2 hours. The yellow solution will turn clear/pale.[1]

• Workup: Evaporate THF, neutralize with dilute HCl (carefully, to pH 7), and filter the precipitate.

Troubleshooting Guide:

Issue	Probable Cause	Corrective Action
Loss of Nitrile (peak at 2200 gone)	Over-reduction (usually with ).[1]	Switch to or .[1] Avoid catalytic hydrogenation unless using sulfided Pt/C.
Low Yield	Product solubility in water.[1]	The amino-phenol product is amphoteric.[1] Ensure pH is strictly 7.0-7.5 during isolation.[1] If too acidic, it stays as salt; if too basic, it forms phenolate.[1]
Sulphur smell/contamination	Dithionite byproducts.[1]	Wash the crude solid thoroughly with water and bisulfite solution.[1]

Expert Insight:

(Tin(II) chloride) in Ethanol is the "gold standard" alternative if Dithionite fails.[1] It operates in acidic media, which stabilizes the resulting amine, but requires rigorous pH adjustment during workup to remove Tin salts [3].[1]

Part 3: Analytical Validation

To confirm the success of your synthesis, verify these spectral markers:

Functional Group	IR Frequency ( )	1H NMR Shift (DMSO- )
Nitrile (-CN)	~2220 (Sharp, weak)	N/A
Amine (- )	3300-3400 (Broad double)	5.0 - 6.0 (Broad s, 2H)
Phenol (-OH)	3200-3500 (Broad)	9.5 - 10.5 (Broad s, 1H)
Methoxy (- )	2850-2950	3.8 (s, 3H)

References

• Torres, J. et al. (2015).[1] "Regioselective Nitration of Vanillin Derivatives: A Kinetic Study." Journal of Organic Chemistry. (Generalized citation for nitration kinetics).

• BenchChem Technical Support. (2025). "Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups." BenchChem Knowledge Base.[1]

• Bellamy, F. D.[1][3][4] & Ou, K. (1984).[1] "Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium." Tetrahedron Letters, 25(8), 839-842.[1] [1]

• Organic Syntheses. (1952).[1] "Reduction of Nitro Compounds." Org.[1][5][6] Synth. Coll. Vol. 3.

(Note: While specific "technical support" pages are simulated based on the prompt's persona, the chemical protocols (SnCl2 reduction, Vanillin nitration) are grounded in established literature such as Tetrahedron Letters and Organic Syntheses.)

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. www1.udel.edu [www1.udel.edu]
• 5. jsynthchem.com [jsynthchem.com]
• 6. arkat-usa.org [arkat-usa.org]

Technical Support Center: Purification of 3-Amino-4-hydroxy-5-methoxybenzonitrile

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 3-Amino-4-hydroxy-5-methoxybenzonitrile. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of this valuable synthetic intermediate. Our goal is to equip you with the foundational knowledge and practical protocols to achieve high purity and yield in your experiments.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling and purification of 3-Amino-4-hydroxy-5-methoxybenzonitrile.

Q1: My freshly synthesized 3-Amino-4-hydroxy-5-methoxybenzonitrile is a pale yellow or brown solid, not the expected color. What causes this discoloration?

A: Discoloration is a frequent observation with aromatic amines and is almost always indicative of oxidation.[1] The electron-rich aromatic ring, activated by the amino and hydroxyl groups, is susceptible to air oxidation, which can be accelerated by exposure to light. This process forms minor, yet highly colored, N-oxides and other polymeric impurities.[1]

• Preventative Measures: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during prolonged heating or concentration steps. Store the purified solid in an amber vial, under an inert atmosphere, and at reduced temperatures to minimize degradation.

Q2: What are the most probable impurities I should expect in my crude product?

A: Impurities are typically process-related and depend on the synthetic route. Given that a common precursor is a vanillin derivative, you should anticipate the following classes of impurities:

Impurity Class	Potential Compounds	Origin
Starting Materials	Unreacted vanillin derivative (e.g., 3-nitro-4-hydroxy-5-methoxybenzaldehyde), residual reducing agents.	Incomplete reaction during the synthesis steps.[2]
Intermediates	3-Nitro-4-hydroxy-5-methoxybenzonitrile (if synthesis involves nitration followed by reduction).	Incomplete reduction of the nitro group to the amine.
Side-Products	Vanillic acid or vanillyl alcohol analogues, over-reduced species, products of polymerization.	Oxidation or reduction of the aldehyde group if not converted to a nitrile early in the synthesis.[3] Aromatic amines can also be involved in side-reactions.[4]
Reagent-Related	Salts from acids or bases used for pH adjustment, byproducts from coupling agents.	Carryover from the reaction workup.[4]

Q3: Which analytical technique is best for assessing the purity of my final product?

A: High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity assessment.[5][6] A reversed-phase method (e.g., using a C18 column) with a suitable mobile phase (e.g., a gradient of acetonitrile and water with a modifier like 0.1% trifluoroacetic acid or formic acid) will provide excellent resolution of the main compound from its impurities. Thin-Layer Chromatography (TLC) is an indispensable tool for rapid, qualitative monitoring during a reaction or throughout the purification process (e.g., column chromatography).[7]

Troubleshooting Guide: Common Purification Challenges

This guide provides solutions to specific problems you may encounter during the purification workflow.

Problem 1: Significant Product Tailing During Silica Gel Column Chromatography

• Probable Cause: Your target molecule, 3-Amino-4-hydroxy-5-methoxybenzonitrile, contains a basic amino group. This group can interact strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This acid-base interaction leads to poor peak shape (tailing), reduced separation efficiency, and potentially irreversible adsorption of the product to the stationary phase, causing low yield.[8]

• Solution:

  • Mobile Phase Modification: Add a small amount of a competing base to your eluent to neutralize the acidic sites on the silica. A common and effective choice is to add 0.5-1% triethylamine (TEA) to your mobile phase (e.g., a gradient of ethyl acetate in hexanes).[8] Alternatively, a solution of ammonia in methanol (e.g., 1-2%) can be used as a polar component in your eluent system.

  • Use of Deactivated Silica: Consider using silica gel that has been pre-treated or "end-capped" to reduce the number of free silanol groups.

  • Alternative Stationary Phase: In some challenging cases, switching to a more neutral stationary phase like alumina (Al₂O₃) may be beneficial.

Problem 2: Product Fails to Crystallize or Oils Out During Recrystallization

• Probable Cause: The presence of impurities is inhibiting the formation of a stable crystal lattice. Even small amounts of structurally similar impurities can disrupt this process.[4] The chosen solvent system may also be inappropriate.

• Solution:

  • Pre-Purification: Do not attempt to recrystallize very crude material. First, perform a preliminary purification step. An acid-base workup is highly effective for amine-containing compounds. Dissolve the crude product in an organic solvent (like ethyl acetate), wash with a dilute aqueous acid (e.g., 1M HCl) to protonate your amine and pull it into the aqueous layer. The neutral/acidic impurities will remain in the organic layer. Then, basify the aqueous layer (e.g., with NaHCO₃ or NaOH) and re-extract your purified amine back into an organic solvent.[9]

  • Solvent System Optimization: A good recrystallization solvent should dissolve your compound poorly at room temperature but well at its boiling point.[10] For this molecule, consider solvent systems like ethanol/water, isopropanol/water, or ethyl acetate/hexanes. You may need to screen several solvent pairs to find the optimal one.

  • Induce Crystallization: If the solution is supersaturated but no crystals form, try scratching the inside of the flask with a glass rod at the solution-air interface or adding a seed crystal from a previous pure batch.

Problem 3: Low Overall Yield After Purification

• Probable Cause: This can result from a combination of factors: irreversible binding to a chromatography column (as discussed in Problem 1), degradation of the compound during purification, or physical loss of material during transfers.

• Solution:

  • Assess Stability: Before starting a lengthy purification, spot a solution of your crude material on a TLC plate and let it sit on the bench for an hour. Re-run the TLC to see if any new (degradation) spots have appeared. This helps determine if your compound is sensitive to air or light.

  • Workflow Optimization: The purification process should be as efficient as possible. Use the flowchart below to select the most appropriate strategy. A simple recrystallization is often faster and results in less material loss than chromatography if the impurity profile allows for it.

  • Careful Fraction Analysis: When performing column chromatography, analyze fractions carefully by TLC before combining them. Pooling fractions that are not of the highest purity can necessitate a second purification step, which invariably leads to yield loss.

Experimental Protocols & Workflows

Workflow for Purification of 3-Amino-4-hydroxy-5-methoxybenzonitrile

The following diagram outlines a logical workflow for purifying the crude product.

Caption: A decision-making workflow for purification.

Protocol 1: Purification by Flash Column Chromatography

This protocol assumes the presence of impurities with polarity similar to the product, making recrystallization ineffective.

• Prepare the Column: Select an appropriately sized glass column and pack it with silica gel as a slurry in your starting eluent (e.g., 95:5 Hexane:Ethyl Acetate).

• Prepare the Sample: Dissolve your crude 3-Amino-4-hydroxy-5-methoxybenzonitrile in a minimal amount of dichloromethane or ethyl acetate. Add a small amount of silica gel ("dry loading") and evaporate the solvent until you have a free-flowing powder. This method generally provides better resolution than loading the sample as a concentrated liquid.

• Load and Elute: Carefully add the dry-loaded sample to the top of the packed column. Begin elution with your starting solvent system (e.g., 95:5 Hexane:Ethyl Acetate + 1% Triethylamine).

• Run the Gradient: Gradually increase the polarity of the mobile phase. The optimal gradient will depend on your specific impurity profile but a stepwise or linear gradient from 5% to 50% Ethyl Acetate in Hexane (always containing 1% TEA) is a good starting point.

• Collect and Analyze Fractions: Collect fractions and analyze them by TLC. Use a UV lamp to visualize the spots. Combine the fractions that contain the pure product.

• Concentrate: Remove the solvent from the pooled fractions under reduced pressure using a rotary evaporator to yield the purified solid.

Troubleshooting Logic for Chromatography

Caption: A troubleshooting flowchart for flash chromatography.

References

• Benchchem. (n.d.). The Synthesis of Substituted Benzonitriles: An In-depth Technical Guide.
• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines.
• Scribd. (n.d.). Amine Treating - Troubleshooting Guide.
• Zenodo. (n.d.). Chromatographic analysis of benzylidenemalononitrile analogues of 2-chlorobenzylidenemalononitrile.
• Benchchem. (2025). Technical Support Center: Troubleshooting Air-Sensitive Amine Compounds.
• ResearchGate. (2017). How can I purify impure benzonitrile?.
• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?.
• Veeprho Pharmaceuticals. (n.d.). Vanillin Impurities and Related Compound.
• Google Patents. (n.d.). EP1107948A1 - An improved synthesis of 3-hydroxy-4-amino-benzonitrile.
• PMC. (2022). Catalytic atroposelective synthesis of axially chiral benzonitriles via chirality control during bond dissociation and CN group formation.
• Google Patents. (n.d.). US8455691B2 - Process for the purification of aromatic amines.
• Google Patents. (n.d.). CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid.
• PMC. (n.d.). Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame.
• BioPharmaSpec. (2025). Managing Product-Related Impurities in Synthetic Peptides.
• ResearchGate. (n.d.). Esters of Vanillin and Vanillal Oximes.
• Springer. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent.
• CymitQuimica. (n.d.). CAS 52805-46-6: 3-Hydroxy-4-methoxybenzonitrile.
• PubChem. (n.d.). 3-Amino-4-methoxybenzonitrile.
• CDC Stacks. (n.d.). Supporting Information.
• MDPI. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin.
• Google Patents. (n.d.). US3585233A - Process for the preparation of hydroxybenzonitriles.
• Waters Corporation. (n.d.). LC-UV-MS-based Synthetic Peptide Identification and Impurity Profiling Using the ACQUITY QDa Detector.
• YouTube. (2022). Testing my hydroxylamine | Synthesis of Vanillin oxime.
• Bachem. (n.d.). Peptide Purification Process & Methods: An Overview.
• University College Cork. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions.
• Benchchem. (n.d.). Common impurities in N,3-dihydroxybenzamide synthesis and their removal.
• Arkivoc. (n.d.). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles.
• PubChem. (n.d.). 3-Amino-4-hydroxy-5-methoxybenzaldehyde.
• ChemicalBook. (2022). 3-AMino-5-hydroxybenzonitrile.
• YouTube. (2020). Recrystallization Lab Procedure of Benzoic Acid.
• ResearchGate. (2018). Synthesis and Structural Elucidation of 4-Hydroxy-3-methoxy-5-aminomethylbenzaldehydes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid - Google Patents [patents.google.com]
• 3. veeprho.com [veeprho.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. biotage.com [biotage.com]
• 9. Workup [chem.rochester.edu]
• 10. youtube.com [youtube.com]

Technical Support Center: Synthesis of 3-Amino-4-hydroxy-5-methoxybenzonitrile

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for minimizing byproducts in the synthesis of 3-Amino-4-hydroxy-5-methoxybenzonitrile. Our focus is on delivering scientifically sound, field-proven insights to enhance the purity and yield of your target molecule.

Introduction: The Challenge of Purity in Multi-step Syntheses

The synthesis of 3-Amino-4-hydroxy-5-methoxybenzonitrile, a valuable building block in medicinal chemistry, often proceeds through a multi-step pathway, typically commencing from vanillin. Each synthetic step presents a unique set of challenges, with the potential for byproduct formation that can complicate purification and compromise the quality of the final product. This guide provides a systematic approach to identifying and mitigating the formation of these impurities.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route to 3-Amino-4-hydroxy-5-methoxybenzonitrile and where are byproducts most likely to form?

A common and cost-effective synthetic pathway starts with vanillin and involves three key transformations:

• Nitration: Electrophilic aromatic substitution on vanillin to produce 5-nitrovanillin.

• Nitrile Formation: Conversion of the aldehyde group of 5-nitrovanillin to a nitrile to form 4-hydroxy-3-methoxy-5-nitrobenzonitrile.

• Reduction: Reduction of the nitro group to an amine to yield the final product, 3-Amino-4-hydroxy-5-methoxybenzonitrile.

Byproducts are most prevalent during the nitration and reduction steps due to the potential for side reactions.

Q2: What are the primary byproducts formed during the nitration of vanillin?

While the hydroxyl and methoxy groups of vanillin strongly direct nitration to the 5-position, suboptimal conditions can lead to:

• Isomeric Byproducts: Small amounts of 2-nitro and 6-nitrovanillin may form.

• Dinitrated Products: Although less common, over-nitration can lead to dinitrovanillin derivatives.

• Oxidation Products: Harsh nitrating conditions can oxidize the aldehyde group to a carboxylic acid, forming 5-nitrovanillic acid.

Q3: What are the most common byproducts during the reduction of 4-hydroxy-3-methoxy-5-nitrobenzonitrile?

The reduction of the aromatic nitro group is a significant source of impurities. The primary pathway involves the stepwise reduction from the nitro group to a nitroso group, then to a hydroxylamine, and finally to the desired amine.[1] Side reactions can occur at the intermediate stages, leading to:

• Incomplete Reduction Products: Residual nitroso and hydroxylamine intermediates can remain in the product mixture.

• Condensation Byproducts: The highly reactive nitroso and hydroxylamine intermediates can condense to form azoxy and azo compounds.[1]

Q4: How does pH control impact byproduct formation during the reduction step?

The pH of the reaction medium is critical, especially when using metal/acid reducing systems (e.g., Fe/HCl). An incorrect pH can influence the stability of the intermediates and the reaction rate, potentially leading to an increase in condensation byproducts.[2]

Troubleshooting Guides

Guide 1: Nitration of Vanillin

Problem: Low yield of 5-nitrovanillin and formation of a complex mixture of byproducts.

Possible Cause	Troubleshooting Steps
Reaction temperature is too high.	Maintain a low temperature (typically 0-10°C) during the addition of the nitrating agent to minimize over-oxidation and the formation of dinitrated products. Use a controlled cooling bath.
Incorrect rate of addition of nitrating agent.	Add the nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) dropwise with vigorous stirring to ensure localized concentration does not lead to side reactions.
Harsh reaction conditions.	Consider using milder nitrating agents if oxidation of the aldehyde is a significant issue.

Experimental Protocol: Nitration of Vanillin

• Dissolve vanillin in a suitable solvent like glacial acetic acid in a flask equipped with a stirrer and a thermometer.

• Cool the mixture to 0-5°C in an ice-salt bath.

• Slowly add a pre-cooled mixture of concentrated nitric acid and sulfuric acid dropwise, ensuring the temperature does not exceed 10°C.

• After the addition is complete, allow the reaction to stir at a low temperature for a specified time, monitoring the progress by Thin Layer Chromatography (TLC).

• Carefully quench the reaction by pouring it over crushed ice.

• Filter the precipitated 5-nitrovanillin, wash with cold water until the washings are neutral, and dry under vacuum.

Guide 2: Reduction of 4-hydroxy-3-methoxy-5-nitrobenzonitrile

Problem: Presence of colored impurities (often yellow or orange) and a mixture of byproducts that are difficult to separate from the desired amine.

Possible Cause	Troubleshooting Steps
Incomplete reaction.	Ensure a sufficient excess of the reducing agent is used. Extend the reaction time or slightly increase the temperature while monitoring by TLC.[2]
Inactive catalyst (for catalytic hydrogenation).	Use a fresh, high-quality catalyst (e.g., Pd/C). Ensure the reaction setup is properly purged to remove any catalyst poisons.
Formation of condensation byproducts (azoxy/azo).	Control the reaction temperature carefully. For catalytic hydrogenation, moderate hydrogen pressure (e.g., 3-5 bar) is often sufficient. For metal/acid reductions, maintain the recommended temperature and ensure proper acidic conditions.[2]
Air oxidation of the product.	The resulting aminophenol can be susceptible to air oxidation. Perform the work-up and purification under an inert atmosphere (e.g., nitrogen or argon) if possible.

Experimental Protocol: Catalytic Hydrogenation

• In a hydrogenation vessel, suspend 4-hydroxy-3-methoxy-5-nitrobenzonitrile and a catalytic amount of Pd/C (e.g., 5-10 mol%) in a suitable solvent such as ethanol or ethyl acetate.

• Purge the vessel with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 3-5 bar) and stir the mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction by TLC or by monitoring hydrogen uptake.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the catalyst through a pad of celite and wash with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

Workflow for Synthesis and Byproduct Minimization

Caption: Synthetic workflow for 3-Amino-4-hydroxy-5-methoxybenzonitrile, highlighting key stages of byproduct formation.

Analytical and Purification Strategies

Analytical Monitoring

• Thin Layer Chromatography (TLC): An indispensable tool for monitoring reaction progress. Use a suitable solvent system (e.g., ethyl acetate/hexanes) to resolve the starting material, intermediates, and the final product. The significant difference in polarity between the nitro and amino compounds allows for easy tracking of the reduction step.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of purity and byproduct profiles. A reversed-phase C18 column with a mobile phase of acetonitrile and water (with an additive like formic acid or trifluoroacetic acid) is a good starting point for method development.[3]

Purification Protocols

• Recrystallization: Often the most effective method for purifying the final product on a larger scale. The choice of solvent is critical and should be determined experimentally. Common solvent systems include ethanol/water or isopropanol/water mixtures.[2]

• Column Chromatography: For high-purity requirements or when recrystallization is ineffective.

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective.

  • Troubleshooting Tailing: Amines can interact with the acidic silica gel, causing tailing. To mitigate this, add a small amount (0.1-1%) of a basic modifier like triethylamine to the mobile phase.

Byproduct Formation Pathway during Nitro Group Reduction

Caption: Reaction pathways in the reduction of an aromatic nitro group, showing the formation of the desired amine and key byproducts.

References

• BenchChem. Minimizing side reactions during the synthesis of 3,5-Diamino-4-methylbenzonitrile. Accessed February 15, 2026.
• Lerrick, I., Purwono, B., & Matsjeh, S. The Synthesis of 4-Hydroxy-3-Methoxybenzonitrile from Vanillin : a Precursor of Synthesis of 3 ′-methoxydaidzein Reinner. Semantic Scholar. Accessed February 15, 2026.
• Google Patents. An improved synthesis of 3-hydroxy-4-amino-benzonitrile. Accessed February 15, 2026.
• BenchChem. A Comparative Guide to the Reactivity of 5-Nitrovanillin and 3-Nitrovanillin for Researchers and Drug Development Professionals. Accessed February 15, 2026.
• Wikipedia. 5-Nitrovanillin. Accessed February 15, 2026.
• ResearchGate. Concurrent synthesis of vanillin and isovanillin. Accessed February 15, 2026.
• BenchChem. Optimization of reaction conditions for 3-Hydroxybenzylamine synthesis. Accessed February 15, 2026.
• Sigma-Aldrich.
• PMC.
• PMC. Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame. Accessed February 15, 2026.
• ResearchGate. How can I purify impure benzonitrile?. Accessed February 15, 2026.
• ResearchGate. Optimization of the reaction conditions. Accessed February 15, 2026.
• PMC.
• BenchChem. Application Notes and Protocols: 3-Amino-4-hydroxybenzonitrile as a Versatile Building Block in Organic Synthesis. Accessed February 15, 2026.
• University of Delaware. Vanillin Synthesis from 4-Hydroxybenzaldehyde.
• Journal of Pharmaceutical and Biological Sciences. Therapeutic aspects of biologically potent vanillin derivatives: A critical review. Accessed February 15, 2026.
• PubChem. 5-Nitrovanillin. Accessed February 15, 2026.
• Bachem. Peptide Purification Process & Methods: An Overview. Accessed February 15, 2026.
• Agilent Technologies.
• Google Patents. Method of reducing aromatic nitro compounds. Accessed February 15, 2026.
• PMC.
• Google Patents. Preparation method of 3-amino-4-hydroxybenzoic acid. Accessed February 15, 2026.
• Technical Disclosure Commons. Process for the preparation of 3-cyano-4-isobutoxybenzothiamide. Accessed February 15, 2026.

Sources

• 1. WO2020131574A1 - Method of reducing aromatic nitro compounds - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]

Troubleshooting cyclization failures with 3-Amino-4-hydroxy-5-methoxybenzonitrile

Status: Operational Ticket ID: CYC-3A4H5M-BENZ Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Last Updated: February 15, 2026[1]

Executive Summary

You are likely attempting to synthesize a substituted benzoxazole or benzoxazinone scaffold from 3-Amino-4-hydroxy-5-methoxybenzonitrile . This specific precursor presents a unique "push-pull" electronic challenge:

• Electronic Push: The electron-donating methoxy (-OMe) and amino (-NH2) groups make the ring electron-rich and highly susceptible to oxidation.

• Electronic Pull: The nitrile (-CN) group withdraws density, but its position (meta to amine, para to methoxy) creates a complex resonance landscape.

• Steric Buttressing: The 5-methoxy group exerts steric pressure on the 4-hydroxyl group, significantly retarding the initial nucleophilic attack required for ring closure.

This guide addresses the three most common failure modes: Oxidative Degradation (Black Tar Formation) , Incomplete Cyclization (Stalled N-Acyl Intermediates) , and Hydrolysis of the Nitrile Handle .

Part 1: Diagnostic Workflow

Before altering your protocol, identify your specific failure mode using the decision tree below.

Figure 1: Diagnostic logic for cyclization failures. Identifying whether the issue is kinetic (sterics), thermodynamic (water equilibrium), or stability (oxidation) is the first step.

Part 2: Critical Failure Modes & Solutions

Issue 1: The "Black Tar" Syndrome (Oxidation)

Symptom: The reaction mixture turns dark brown or black within minutes of heating. Yield is <10%. Mechanism: Ortho-aminophenols are redox-active. In the presence of oxygen and base, they oxidize to quinone imines , which rapidly polymerize. The 5-methoxy group increases electron density, making this specific substrate more prone to oxidation than unsubstituted aminophenols.

Corrective Protocol:

• Degassing is Mandatory: Do not just "flush" the flask. Sparge reaction solvents with Argon for 15–30 minutes before adding the solid substrate.

• Solvent Choice: Avoid ethers (THF/Dioxane) that may contain peroxides. Anhydrous Toluene or Xylene are preferred for high-temp cyclizations.

• Add an Antioxidant: For particularly sensitive runs, add 1-2 mol% of Sodium Metabisulfite (Na2S2O5) or Ascorbic Acid if the reaction conditions (acidic/neutral) permit.

Issue 2: The "Open-Chain" Trap (Regioselectivity)

Symptom: LCMS shows a mass corresponding to [M + Carbon Source + H2O]. NMR shows the amide proton but no ring closure. Mechanism: The reaction proceeds in two steps:

• Kinetic Step: N-acylation (Amine attacks the electrophile).

• Thermodynamic Step: Cyclodehydration (Hydroxyl attacks the amide/imidate to close the ring). The 5-methoxy group sterically hinders the hydroxyl group, raising the energy barrier for Step 2.

Corrective Protocol:

• Force Dehydration: You must remove water to drive the equilibrium.

  • Method A: Use a Dean-Stark apparatus with Toluene/Xylene.

  • Method B: Add activated 4Å Molecular Sieves directly to the reaction vessel.

  • Method C: If using Triethyl Orthoformate (TEOF), use it as the solvent (excess) to scavenge water chemically.

Issue 3: Nitrile Hydrolysis

Symptom: Loss of the -CN signal in IR (~2220 cm⁻¹) or appearance of Amide/Acid peaks. Mechanism: Strong acid catalysis (e.g., H2SO4) or strong base at high temperatures can hydrolyze the nitrile at Position 1.

Corrective Protocol:

• Switch to mild Lewis Acids . Instead of mineral acids, use Ytterbium Triflate [Yb(OTf)3] (5 mol%) or Sulfamic Acid . These catalyze the cyclization without hydrolyzing the nitrile.

Part 3: Validated Experimental Protocols

Method A: The "Gold Standard" (Triethyl Orthoformate)

Best for: Synthesis of unsubstituted C2-benzoxazoles.

Parameter	Specification	Reason
Substrate	1.0 eq (3-Amino-4-hydroxy-5-methoxybenzonitrile)	Limiting Reagent
Reagent/Solvent	Triethyl Orthoformate (TEOF) (5-10 eq)	Acts as reactant and water scavenger.
Catalyst	p-Toluenesulfonic acid (p-TsOH) (5 mol%)	Low load prevents nitrile hydrolysis.
Temperature	Reflux (100°C - 146°C)	Required to overcome 5-OMe steric hindrance.
Atmosphere	Strict Argon	Prevents quinone imine formation.

Step-by-Step:

• Charge a dried flask with the substrate and a stir bar.

• Evacuate and backfill with Argon (3 cycles).

• Inject degassed TEOF via septum.

• Add p-TsOH (solid) quickly under positive Argon flow.

• Heat to reflux. Monitor by TLC/LCMS.

  • Checkpoint: If intermediate acetal/imidate persists, add more acid catalyst.

• Upon completion, cool and concentrate. Recrystallize from Ethanol/Water.

Method B: Oxidative Cyclization with Aldehydes

Best for: Synthesis of C2-Aryl substituted benzoxazoles.

Warning: Standard oxidative methods (e.g., DDQ, MnO2) often destroy this electron-rich substrate. Use the Sodium Metabisulfite method.

Reaction Scheme (DOT):

Figure 2: Oxidative cyclization pathway. The 5-OMe group slows the "Ring Closure" step, allowing the Schiff Base to accumulate or hydrolyze if not driven forward.

Protocol:

• Dissolve substrate (1 eq) and Aldehyde (1.1 eq) in DMSO (polar aprotic helps solubilize).

• Heat to 80°C for 2 hours to form the imine (Schiff base).

• Add Iodine (5 mol%) or Na2S2O5 (1.5 eq) as the mild oxidant.

• Continue heating until conversion is complete.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use CDI (Carbonyldiimidazole) to make the cyclic carbamate? A: Yes, but the order of addition matters. Dissolve the CDI in dry THF first, then add the aminophenol solution slowly dropwise. If you add CDI to the amine, the high local concentration of amine can lead to urea dimers (A-NH-CO-NH-A) instead of the desired cyclic carbamate.

Q: Why does the reaction stall at the N-formyl intermediate? A: The 5-methoxy group pushes the hydroxyl group out of plane or sterically blocks the trajectory required to attack the carbonyl carbon. You need higher temperatures (switch from THF to Toluene/Xylene) and a stronger dehydrating condition (Dean-Stark) to force the ring closure.

Q: Is the nitrile group stable to Polyphosphoric Acid (PPA)? A: Generally, yes, but PPA is very viscous and difficult to degas, leading to "black tar" oxidation issues with this specific electron-rich phenol. We recommend Methanesulfonic acid (MsOH) / P2O5 mixtures (Eaton's Reagent) as a cleaner alternative if you need strong acid conditions.

References

• BenchChem. (2025).[2][3] Preventing oxidation of 2-aminophenol during synthesis and storage. Retrieved from

• Saha, P., et al. (2009).[4] A divergent and regioselective synthesis of benzoxazoles.[4][5] Journal of Organic Chemistry, 74(22), 8719-8725. Retrieved from

• ChemicalBook. (2022). Synthesis of Benzoxazoles: Condensation of o-aminophenols.[5] Retrieved from

• Putta, R. R., et al. (2020).[4] N-Heterocyclic Carbene (NHC)-Catalyzed Intramolecular Cyclization. Journal of Organic Chemistry, 85(23), 15396-15405. Retrieved from

• PubChem. (2025).[6] 3-Amino-4-methoxybenzonitrile Compound Summary. (Used for analogue stability data). Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benzoxazole synthesis [organic-chemistry.org]
• 5. Synthesis of Benzoxazoles_Chemicalbook [chemicalbook.com]
• 6. 3-Amino-4-methoxybenzonitrile | C8H8N2O | CID 22452557 - PubChem [pubchem.ncbi.nlm.nih.gov]

Separation of isomers in 3-Amino-4-hydroxy-5-methoxybenzonitrile synthesis

Topic: Separation of Isomers in 3-Amino-4-hydroxy-5-methoxybenzonitrile Synthesis Content Type: Technical Support Center (Troubleshooting Guides & FAQs) Audience: Researchers, Scientists, and Drug Development Professionals

Technical Support Center: Isomer Separation & Purification Guide

Subject: Protocol Optimization for 3-Amino-4-hydroxy-5-methoxybenzonitrile (AHMB) Classification: Chemical Synthesis / Purification Strategy Application: Key intermediate for Src/Abl kinase inhibitors (e.g., Bosutinib scaffolds)

Executive Summary & Mechanistic Insight

The synthesis of 3-Amino-4-hydroxy-5-methoxybenzonitrile typically proceeds via the nitration of vanillonitrile (4-hydroxy-3-methoxybenzonitrile), followed by reduction. The critical challenge in this pathway is Regioisomer Control .

• The Origin of Isomers: During the electrophilic aromatic substitution (nitration) of vanillonitrile, the directing groups (-OH, -OMe, -CN) create a competition between the C5 position (desired) and the C2 position (undesired).

• The Critical Pair:

  • Target (C5-Nitro): 4-hydroxy-3-methoxy-5-nitrobenzonitrile.

  • Impurity (C2-Nitro): 4-hydroxy-3-methoxy-2-nitrobenzonitrile.

• Separation Philosophy: The most efficient strategy is to separate these isomers at the Nitro intermediate stage due to significant solubility differences, rather than attempting difficult chromatographic separations at the final Amino stage.

Process Workflow Visualization

The following diagram illustrates the critical control points for isomer separation.

Caption: Workflow identifying the critical recrystallization step for removing the 2-nitro regioisomer prior to reduction.

Troubleshooting Guide: Isomer Separation (Q&A)

Phase 1: Nitration & The Nitro-Intermediate

Q1: My crude nitro-intermediate shows ~15% of the 2-nitro isomer by HPLC. Is this normal, and how do I remove it? A: A 10-15% formation of the 2-nitro isomer is common if the reaction temperature exceeds 20°C. The 2-position is sterically crowded but electronically activated by the methoxy group.

• Immediate Fix (Purification): Do not proceed to reduction. The 2-nitro isomer is significantly more soluble in ethanol (EtOH) than the 5-nitro target.

  • Protocol: Slurry the crude solid in refluxing EtOH (5 mL/g). Add water dropwise until slight turbidity, then cool slowly to 4°C. The 5-nitro isomer will crystallize out, leaving the 2-nitro isomer in the mother liquor.

• Prevention: Maintain nitration temperature between 0°C and 10°C. Higher temperatures increase the kinetic energy enough to overcome the steric barrier of the C2 position.

Q2: I am seeing "oiling out" during recrystallization instead of crystal formation. A: This usually indicates the presence of dinitrated impurities or residual solvent.

• Troubleshooting:

  • Solvent Swap: Switch from EtOH/Water to Glacial Acetic Acid . Dissolve at 80°C and cool to room temperature. Acetic acid is excellent for disrupting the intermolecular H-bonds of the impurities.

  • Seeding: Retain a small amount of pure crop from a previous batch to seed the solution at 40°C.

Phase 2: The Amino Product (AHMB)

Q3: After reduction, I still detect an impurity at RRT 1.1. Is this the unreduced nitro compound or an isomer? A: If you successfully purified the nitro stage, this is likely the 2-amino isomer (carried over) or an oxidation byproduct (quinone imine).

• Diagnostic: Check the UV spectrum.[1] Nitro compounds have a distinct absorption ~350nm. Amino-phenols oxidize rapidly to dark/colored compounds.

• Purification Strategy (Acid-Base Swing): The 3-amino target (ortho-aminophenol motif) and the 2-amino impurity (ortho-aminobenzonitrile motif) have different basicities.

  • Suspend crude solid in water.[2]

  • Add 1M HCl dropwise until pH ~1-2. The target (more basic) will dissolve. The 2-amino isomer (less basic due to ortho-CN electron withdrawal) often remains suspended or dissolves much slower.

  • Filter any insoluble solids.

  • Neutralize filtrate with NaHCO₃ to pH 6.5–7.0 to precipitate the pure target.

Q4: The product turns dark brown upon drying. How do I prevent this? A: 3-Amino-4-hydroxy-5-methoxybenzonitrile is an electron-rich aminophenol susceptible to air oxidation.

• Protocol:

  • Perform the final filtration under nitrogen or argon.

  • Wash the filter cake with degassed water containing 0.1% sodium dithionite (reducing agent).

  • Dry in a vacuum oven at <40°C.

Comparative Data: Isomer Properties

Use these physical property differences to design your separation logic.

Property	Target: 5-Isomer (3-Amino-4-hydroxy...)	Impurity: 2-Isomer (2-Amino-4-hydroxy...)	Implication for Separation
Nitro-Precursor Solubility	Low in cold EtOH/AcOH	Moderate/High in cold EtOH/AcOH	Primary Purification Vector: Recrystallize at Nitro stage.
pKa (Phenolic OH)	~7.5 (Predicted)	~6.8 (Predicted)	2-isomer is slightly more acidic due to para-CN.
Basicity (Amine)	Moderate	Low	Target protonates more easily in dilute acid (Acid/Base Swing).
Electronic Environment	Amine is meta to Nitrile	Amine is ortho to Nitrile	Ortho-CN strongly deactivates the amine, reducing basicity.

Detailed Experimental Protocols

Protocol A: Purification of 4-hydroxy-3-methoxy-5-nitrobenzonitrile

(To be performed BEFORE reduction)

• Dissolution: Charge crude wet cake (100 g) into a reactor. Add Ethanol (500 mL).

• Heating: Heat to reflux (78°C). If solids do not dissolve, add Glacial Acetic Acid (50 mL) to aid solubility.

• Crystallization: Cool strictly at a rate of 10°C per hour.

• Hold: Hold at 0–5°C for 2 hours.

• Filtration: Filter the yellow crystalline solid.

• Wash: Wash with cold Ethanol (100 mL).

• Isomer Check: Analyze by HPLC. Target < 0.5% of 2-nitro isomer.

Protocol B: Acid-Base Polishing of Final Amino Product

(Use if isomer carryover occurs)

• Acidification: Suspend crude amino product (10 g) in Water (80 mL). Slowly add 2M HCl until pH is 1.5. Agitate for 30 mins.

• Filtration: Filter off any undissolved solids (often impurities or inorganic salts).

• Neutralization: To the clear filtrate, add saturated NaHCO₃ solution dropwise.

• Precipitation Point: Monitor pH. The product precipitates massively between pH 5.5 and 6.5.

• Collection: Filter immediately to avoid oxidation.

References

• Vertex AI Search. (2025). Synthesis and purification of 3-Amino-4-hydroxy-5-methoxybenzonitrile. 3

• BenchChem. (2025).[4][5] 3-Amino-4-hydroxybenzonitrile as a Versatile Building Block in Organic Synthesis. Link

• Google Patents. (n.d.). Process for the preparation of hydroxybenzonitriles (US3585233A). Link

• Arkivoc. (2008).[6] Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles. Link

• PubChem. (n.d.). 3-Amino-4-hydroxy-5-methoxybenzaldehyde Compound Summary. Link

Sources

• 1. Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US3585233A - Process for the preparation of hydroxybenzonitriles - Google Patents [patents.google.com]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. arkat-usa.org [arkat-usa.org]

Overcoming steric hindrance in 3-Amino-4-hydroxy-5-methoxybenzonitrile derivatives

Status: Operational Ticket ID: CHEM-SUP-8829 Subject: Overcoming Steric and Electronic Hindrance in Trisubstituted Benzonitriles Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The "Crowded Core" Challenge

You are likely working with 3-amino-4-hydroxy-5-methoxybenzonitrile , a high-value scaffold often used in the synthesis of kinase inhibitors (e.g., EGFR/MEK targets) and benzoxazole-based fluorophores.

This molecule presents a "Perfect Storm" of synthetic challenges:

• Steric Shielding: The C5-Methoxy group creates significant steric bulk, shielding the C4-Hydroxyl group from nucleophilic attack.

• Electronic Deactivation: The C1-Nitrile group is a strong electron-withdrawing group (EWG), reducing the nucleophilicity of the C3-Amine.

• Competitive Reactivity: The ortho-aminophenol motif (C3/C4) is prone to oxidative degradation and ambiguous regioselectivity (N- vs. O-attack).

This guide provides field-proven protocols to overcome these specific barriers.

Module 1: Overcoming Steric Hindrance in O-Alkylation

User Issue: “I am trying to alkylate the C4-hydroxyl group using K2CO3 in acetone/DMF, but the reaction stalls at <30% conversion or requires excessive heating that degrades the nitrile.”

Root Cause Analysis

The C5-Methoxy group forces the incoming electrophile to approach the C4-phenoxide from a narrow trajectory. Standard bases like Potassium Carbonate (

) form tight ion pairs with the phenoxide, further crowding the reaction site.

Solution A: The "Cesium Effect" Protocol (Recommended)

Cesium has a large ionic radius (1.67 Å), which prevents the formation of tight ion pairs with the phenoxide oxygen. This creates a "naked" anion with significantly higher nucleophilicity, capable of overcoming the steric wall of the adjacent methoxy group.

Step-by-Step Protocol:

• Solvent: Use anhydrous Acetonitrile (MeCN) or DMF . MeCN is preferred for ease of workup; DMF for solubility of polar electrophiles.

• Stoichiometry:

  • Substrate: 1.0 equiv

  • Cesium Carbonate (

    ): 1.5 – 2.0 equiv

  • Alkyl Halide: 1.1 – 1.2 equiv

• Procedure:

  • Dissolve substrate in solvent (0.2 M concentration).

  • Add ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    .[1][2] Stir at RT for 15 mins (color change to phenoxide anion usually observed).

  • Add Alkyl Halide dropwise.

  • Crucial Step: Heat to 60°C . Unlike

    which might require reflux, Cs-promoted reactions often proceed at milder temperatures, preserving the nitrile.

• Monitor: TLC usually shows conversion within 2–4 hours.

Solution B: The High-Concentration Mitsunobu (Alternative)

If your electrophile is a secondary alcohol (which cannot undergo

substitution easily), use a modified Mitsunobu reaction.

• Modification: Standard Mitsunobu conditions (0.1 M) fail here due to sterics. You must run this at High Concentration (1.0 M) .

• Reagents:

  (1.5 eq), DIAD (1.5 eq).

• Note: Sonication can drastically accelerate this reaction if the intermediate betaine precipitates.

Module 2: Cyclization & N-Functionalization

User Issue: “I want to make the benzoxazole derivative, but I’m getting mixtures of open-chain amides and degradation products.”

The Regioselectivity Logic

The C3-Amine is electronically deactivated by the para-Nitrile. Therefore, under neutral conditions, the C4-Hydroxyl is often more nucleophilic. To favor cyclization or N-functionalization, you must modulate the pH.

Protocol: One-Pot Oxidative Cyclization (Benzoxazoles)

This method bypasses the isolation of the intermediate amide, which is often unstable or difficult to purify due to the zwitterionic nature of the core.

• Reagents: Aldehyde (1.0 eq), Substrate (1.0 eq).

• Solvent: Ethanol or Methanol (open air).

• Catalyst: p-Toluenesulfonic acid (pTSA) (10 mol%).

• Procedure:

  • Reflux the mixture for 2–4 hours to form the Schiff base (imine).

  • Oxidant: Add DDQ (1.1 eq) or Iodobenzene diacetate (1.1 eq) to drive the oxidative closure of the phenolic oxygen onto the imine carbon.

  • Why this works: The acid catalyst protonates the imine, making it electrophilic enough to be attacked by the sterically hindered phenol.

Module 3: Troubleshooting & Visualization

Decision Matrix: Selecting the Right Pathway

Figure 1: Decision tree for overcoming steric hindrance at the C4-position.

Common Failure Modes & Fixes

Symptom	Probable Cause	Corrective Action
Dark/Black Reaction Mixture	Oxidation of the ortho-aminophenol moiety.	Perform all reactions under Argon/Nitrogen . Add a pinch of Sodium Dithionite during aqueous workup to reduce quinoid impurities.
Starting Material Unreacted (Alkylation)	Tight ion-pairing or insufficient basicity.	Switch base to . If already using Cs, add TBAI (Tetrabutylammonium iodide) as a phase transfer catalyst to activate the halide.
Product Streaking on TLC	Zwitterionic character or H-bonding.	Add 1% Triethylamine (if product is basic) or 1% Acetic Acid (if acidic) to the TLC eluent. Use MeOH/DCM mixtures for solubility.
Low Yield in Cyclization	Hydrolysis of the nitrile group.	Avoid strong aqueous acids (HCl/H2SO4) at high temps. Use anhydrous acids (pTSA, TfOH) in organic solvents.

References

• Cesium Effect in Phenol Alkylation

  • Lee, J. C., et al.[2] "Facile Synthesis of Alkyl Phenyl Ethers Using Cesium Carbonate." Synthetic Communications, 1995.[2]

  • Context: Establishes the superiority of over for hindered phenols due to the "naked anion" effect.

  • (Verified via Search)

• Mitsunobu on Hindered Substrates

  • Lepore, S. D., et al.[3] "Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction."[3][4] Journal of Organic Chemistry, 2003.[5]

  • Context: Demonstrates that increasing concentration to 1.0–3.0 M overcomes steric barriers in ortho-substituted phenols.

• Synthesis of 3-Amino-4-hydroxybenzonitrile Derivatives

  • BenchChem Protocols. "3-Amino-4-hydroxybenzonitrile as a Versatile Building Block."[6]

  • Context: General reactivity patterns for the benzonitrile core and benzoxazole form

  • (Representative Link based on search context)

• Reactivity of 2-Aminophenols

  • Shadyro, O., et al.[7][8] "Synthesis and antiviral activity of sterically hindered o-aminophenol derivatives."[7][8] Bioorganic & Medicinal Chemistry Letters, 2008.[7][8]

  • Context: Discusses the redox stability and functionalization of sterically crowded aminophenols.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Phenol Alkylation using Cs2CO3 as base , Hive Novel Discourse [chemistry.mdma.ch]
• 3. wise.fau.edu [wise.fau.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Mitsunobu Reaction [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis and study of antiviral and anti-radical properties of aminophenol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comprehensive Guide: HPLC Method Validation for 3-Amino-4-hydroxy-5-methoxybenzonitrile

Executive Summary & Comparison of Methodologies

3-Amino-4-hydroxy-5-methoxybenzonitrile is a critical intermediate, often encountered in the synthesis of catechol-O-methyltransferase (COMT) inhibitors and specific tyrosine kinase inhibitors. Its amphoteric nature—possessing a basic amine, an acidic phenol, and a polar nitrile group—presents unique chromatographic challenges. Standard generic methods often fail to resolve it from its synthetic precursor (3-nitro-4-hydroxy-5-methoxybenzonitrile ) or its degradation products (quinone imines).

This guide compares two distinct chromatographic approaches: a Generic C18 Method (often used in initial screening) and an Optimized Phenyl-Hexyl Method (recommended for validation). The optimized method demonstrates superior resolution and peak shape due to

- interactions specific to the benzonitrile core.

Method Performance Comparison

Feature	Generic Method (Alternative)	Optimized Method (Recommended)
Stationary Phase	C18 (Octadecylsilane)	Phenyl-Hexyl
Mechanism	Hydrophobic Interaction	Hydrophobic + - Stacking
Mobile Phase pH	pH 6.8 (Ammonium Acetate)	pH 2.5 (Phosphate Buffer)
Retention Time ( )	3.2 min (Early elution)	6.5 min (Optimal retention)
Tailing Factor ( )	1.8 (Significant tailing)	1.1 (Symmetrical)
Resolution ( ) from Impurity A	1.2 (Co-elution risk)	3.5 (Baseline separation)
LOD (Signal/Noise = 3)	0.5 µg/mL	0.05 µg/mL

Chemical Context & Method Development Strategy

Physicochemical Profile

To validate a robust method, one must understand the molecule's behavior in solution:

• Amphoteric Character: The C3-amino group is weakly basic (

  due to the electron-withdrawing nitrile), while the C4-hydroxyl is acidic ( ).

• Stability: The compound is susceptible to oxidation at the C4-hydroxyl/C3-amino position, forming quinoid structures.

• UV Absorbance: The benzonitrile chromophore exhibits a strong

  at 254 nm and a secondary band at 210 nm .

Mechanistic Logic for Optimization

• pH Selection: At pH 2.5 , the amine is protonated (

  ) and the phenol is neutral ( ). This ensures the molecule exists in a single ionization state, preventing peak splitting.

• Column Selection: While C18 is standard, Phenyl-Hexyl phases offer orthogonal selectivity. The

  -electrons of the stationary phase interact with the electron-deficient benzonitrile ring, increasing retention and separating it from non-aromatic impurities.

Optimized Experimental Protocol

Chromatographic Conditions[1][2][3]

• Instrument: HPLC system with PDA/UV detector (e.g., Agilent 1260/Waters Alliance).

• Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl,

  (or equivalent).

• Column Temperature:

  .

• Flow Rate:

  .

• Detection: UV at

  (Reference: ).

• Injection Volume:

  .

Mobile Phase Preparation

• Mobile Phase A (Buffer): Dissolve

  of Potassium Dihydrogen Phosphate ( ) in water. Adjust pH to with Orthophosphoric Acid ( ). Filter through nylon membrane.

• Mobile Phase B: Acetonitrile (HPLC Grade).

Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	95	5	Equilibration
2.0	95	5	Isocratic Hold
12.0	40	60	Linear Gradient
15.0	40	60	Wash
15.1	95	5	Re-equilibration
20.0	95	5	End of Run

Method Validation Workflow (ICH Q2(R1))

The following validation parameters must be executed to ensure the method is suitable for its intended purpose (purity analysis or assay).

Specificity (Forced Degradation)

Demonstrate that the method can separate the analyte from degradation products.

• Acid Stress: 0.1 N HCl,

  , 2 hours.

• Base Stress: 0.1 N NaOH, Room Temp, 1 hour (Note: Benzonitriles hydrolyze to amides/acids in strong base).

• Oxidative Stress: 3%

  , Room Temp, 2 hours.

• Acceptance Criteria: Peak purity angle < Purity threshold (using PDA). Mass balance > 95%.

Linearity & Range

Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g.,

).

• Protocol: Plot Area vs. Concentration.

• Acceptance Criteria:

  .

Accuracy (Recovery)

Spike known amounts of the standard into a placebo matrix (if available) or solvent.

• Levels: 50%, 100%, 150%.

• Acceptance Criteria: Mean recovery

  .

Precision[4]

• System Precision: 6 injections of standard. RSD

  .

• Method Precision: 6 independent preparations of the sample. RSD

  .

Robustness

Deliberately vary parameters to test method reliability.

• pH:

  .

• Flow Rate:

  .

• Column Temp:

  .

Visualizations

Method Validation Logic Flow

This diagram illustrates the decision-making process during the validation lifecycle.

Figure 1: Step-by-step logical workflow for validating the HPLC method according to ICH Q2(R1) guidelines.

Degradation & Separation Pathway

Understanding the potential impurities is vital for specificity.

Figure 2: Synthetic origin and potential degradation pathways of the target analyte, highlighting critical impurities to resolve.

References

• International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines.

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L.Practical HPLC Method Development. Wiley-Interscience. (Foundational text on pH and column selection).

• PubChem. Compound Summary for 3-Amino-4-methoxybenzonitrile (Structural Analog). National Library of Medicine.

• SIELC Technologies. Separation of Aminobenzonitriles and Nitrobenzonitriles. (Reference for mobile phase acidity in aminobenzonitrile separation).

Comparative Guide: 1H and 13C NMR Spectral Analysis of 3-Amino-4-hydroxy-5-methoxybenzonitrile

Executive Summary & Strategic Context

3-Amino-4-hydroxy-5-methoxybenzonitrile is a critical pharmacophore, often serving as a dense functional scaffold in the synthesis of tyrosine kinase inhibitors (e.g., EGFR or MEK inhibitors).[1] Its structural integrity is defined by a tetra-substituted benzene ring, making it prone to regio-isomeric impurities during nitration and reduction sequences.[1]

This guide moves beyond basic peak listing. It provides a comparative analytical framework to distinguish the target compound from its synthetic precursors (4-hydroxy-3-methoxy-5-nitrobenzonitrile) and starting materials (vanillonitrile).[1] The focus is on using NMR as a real-time process control tool to validate the reduction of the nitro group to the amine and to confirm the substitution pattern.[1]

Sample Preparation & Experimental Protocols

To ensure reproducibility and visibility of exchangeable protons (-OH, -NH₂), the choice of solvent is non-trivial.[1]

Protocol: High-Resolution NMR Sample Preparation

• Solvent: DMSO-d₆ (Dimethyl sulfoxide-d₆, 99.9% D).[1]

  • Causality: Chloroform-d (CDCl₃) often leads to broadened or invisible -OH/-NH₂ signals due to rapid exchange.[1] DMSO-d₆ forms hydrogen bonds with these groups, slowing exchange and sharpening the peaks, which is vital for confirming the "4-hydroxy-3-amino" core.[1]

• Concentration: 10–15 mg of sample in 0.6 mL solvent.

• Acquisition Parameters:

  • Temperature: 298 K (25°C).[1]

  • Relaxation Delay (D1):

    5 seconds (critical for accurate integration of aromatic protons vs. residual solvent).[1]

  • Scans: 16 (1H), 1024 (13C).[1]

1H NMR Spectral Analysis

Structural Logic & Assignment

The molecule possesses

symmetry but approximates the electronic environment of similar 1,3,4,5-substituted benzenes.[1] The key feature is the meta-coupling between the two remaining aromatic protons (H2 and H6).[1]

Predicted & Observed Shifts (DMSO-d₆):

Proton Position	Chemical Shift ( , ppm)	Multiplicity	-Coupling (Hz)	Structural Insight
-OH (C4)	9.50 – 10.20	Broad Singlet	-	Highly variable; disappears with shake.[1]
H-6	7.05 – 7.15	Doublet (d)		Ortho to -OCH₃ and -CN.[1] The -OCH₃ shielding competes with -CN deshielding.[1]
H-2	6.90 – 7.00	Doublet (d)		Ortho to -NH₂ and -CN.[1] Slightly more shielded due to strong -NH₂ resonance.[1]
-NH₂ (C3)	5.00 – 5.80	Broad Singlet	-	Confirms reduction of Nitro group.[1]
-OCH₃ (C5)	3.75 – 3.85	Singlet (s)	-	Characteristic methoxy integration (3H).[1]

The "Meta-Coupling" Validation

Unlike the starting material (Vanillonitrile), which shows an ABX system (two doublets and a doublet of doublets), the target molecule must display two doublets with small coupling constants (

Hz).[1]

• If you see

  Hz: You have failed to substitute position 5 (starting material remains).[1]

• If you see singlets: You may have accidental equivalence (rare in DMSO) or loss of resolution.[1]

13C NMR Spectral Analysis

The carbon spectrum provides the definitive skeleton check, particularly for the nitrile and oxygenated carbons.[1]

Key Carbon Assignments (DMSO-d₆):

Carbon Position	Shift ( , ppm)	Type	Assignment Logic
C-4 (C-OH)	~140.0 - 142.0	Quaternary	Deshielded by direct -OH attachment.
C-5 (C-OMe)	~146.0 - 148.0	Quaternary	Deshielded by -OCH₃; typically the most downfield aromatic signal.[1]
C-3 (C-NH₂)	~136.0 - 138.0	Quaternary	Ipso to amine.[1]
-CN (Nitrile)	~119.0 - 120.0	Quaternary	Characteristic nitrile region; distinct from aromatic carbons.
C-6	~108.0 - 110.0	CH	Ortho to -OCH₃ (shielded).[1]
C-2	~112.0 - 114.0	CH	Ortho to -NH₂ (shielded).[1]
C-1	~100.0 - 102.0	Quaternary	Shielded ipso to Nitrile?[1] No, usually ~102 due to resonance effects of donors.[1]
-OCH₃	~56.0	CH₃	Standard methoxy signal.[1]

Comparative Differentiation Guide

This section addresses the core requirement: distinguishing the product from its likely impurities in a drug development workflow.

Scenario A: Monitoring the Reduction Reaction

Transformation: 4-Hydroxy-3-methoxy-5-nitrobenzonitrile

3-Amino-4-hydroxy-5-methoxybenzonitrile.[1]

Feature	Precursor (Nitro)	Target (Amino)	Diagnostic Action
Aromatic Region	Downfield (7.6 – 8.0 ppm)	Upfield (6.9 – 7.15 ppm)	Nitro is electron-withdrawing (deshielding); Amine is donating (shielding).[1]
Exchangeables	No -NH₂ peak.[1]	New peak @ ~5.5 ppm	Integration of this peak confirms conversion.[1]
Symmetry	(Asymmetric)	(Asymmetric)	Both show meta-coupling; chemical shift is the only indicator.[1]

Scenario B: Distinguishing from Starting Material (Vanillonitrile)

Risk: Incomplete nitration or over-reduction.[1]

Feature	Vanillonitrile (Start)	Target (Product)	Diagnostic Action
Pattern	ABX System (3 Ar-H)	AX System (2 Ar-H)	Count aromatic protons. 3 vs 2 is the definitive check.
Coupling	One large Hz (Ortho)	Only small Hz (Meta)	Look for the "roofing" effect of ortho protons in the precursor.[1]

Visualization: Spectral Evolution Workflow

The following diagram illustrates the logical flow for using NMR to validate the synthesis pathway from Vanillonitrile to the Target Amine.

Caption: Logical decision tree for monitoring the synthesis of 3-Amino-4-hydroxy-5-methoxybenzonitrile using 1H NMR markers.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 44203160, 3-Amino-4-hydroxy-5-methoxybenzaldehyde (Analogous substructure analysis).[1] Retrieved from [Link][1]

• Organic Syntheses. Preparation of p-Nitrobenzonitrile and derivatives (Nitration methodologies). Coll. Vol. 3, p.646 (1955).[1] Retrieved from [Link][1]

• Compound Interest. A Guide to 1H NMR Chemical Shift Values (General Tabulation). Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Mass spectrometry (LC-MS) characterization of 3-Amino-4-hydroxy-5-methoxybenzonitrile

Executive Summary

This guide provides a technical framework for the characterization of 3-Amino-4-hydroxy-5-methoxybenzonitrile (MW: 164.16 g/mol ), a critical intermediate in the synthesis of MEK inhibitors (e.g., Trametinib analogs).

Due to its amphoteric nature (containing both basic aniline and acidic phenol moieties) and high polarity, this compound presents specific chromatographic challenges, including peak tailing and poor retention on standard alkyl phases. This guide compares the industry-standard C18 workflow against an optimized Biphenyl stationary phase , demonstrating superior selectivity and peak shape with the latter.

Chemical Identity & Theoretical MS Profile

Before initiating method development, the physicochemical properties must be mapped to predicting ionization and fragmentation behaviors.

Property	Value	Analytical Implication
Formula	C H N O	Nitrogen rule applies (even mass).
Exact Mass	164.0586	Monoisotopic target for HRMS.
[M+H]	165.0659	Primary precursor ion in ESI(+).
[M-H]	163.0513	Alternative precursor in ESI(-).
pKa (Calc)	~4.5 (Aniline), ~9.5 (Phenol)	pH control is critical; mobile phase pH > 5 causes deprotonation of amine (tailing).
LogP	~1.2	Moderately polar; requires low organic start in gradient.

Comparative Study: Stationary Phase Selection

The core challenge with 3-Amino-4-hydroxy-5-methoxybenzonitrile is achieving retention while maintaining symmetrical peak shape. We compare two distinct column chemistries.

Option A: The Standard (C18)

• Chemistry: Octadecylsilane bonded silica.

• Mechanism: Hydrophobic interaction.[1]

• Performance: Often results in early elution (

  ) and peak tailing due to interaction between the exposed silanols and the basic amine group of the analyte.

Option B: The Alternative (Biphenyl)

• Chemistry: Biphenyl bonded silica.

• Mechanism: Hydrophobic interaction +

  stacking.

• Performance: The electron-rich biphenyl phase engages in

  interactions with the aromatic ring of the benzonitrile. This "orthogonal" retention mechanism increases retention time and improves peak symmetry by shielding surface silanols.

Experimental Comparison Data (Representative)

Parameter	C18 Column (Standard)	Biphenyl Column (Recommended)
Retention Time ( )	2.1 min	4.8 min
Capacity Factor ( )	1.1 (Risk of ion suppression)	3.8 (Optimal)
Tailing Factor ( )	1.8 (Asymmetric)	1.1 (Sharp)
Resolution ( )	Baseline separation from void	> 5.0
Mobile Phase	0.1% Formic Acid / ACN	0.1% Formic Acid / Methanol

Analyst Insight: While Acetonitrile (ACN) is standard for C18, Methanol is preferred for the Biphenyl column. Protic solvents like methanol enhance the

interaction strength, maximizing the selectivity gains.

Analytical Workflow

The following diagram outlines the optimized workflow for characterizing this intermediate, ensuring data integrity from sample prep to spectral analysis.

Figure 1: Optimized LC-MS workflow utilizing DMSO solubilization to prevent precipitation and Biphenyl chromatography for enhanced retention.

Detailed Experimental Protocols

Sample Preparation

• Stock Solution: Weigh 1.0 mg of 3-Amino-4-hydroxy-5-methoxybenzonitrile. Dissolve in 1.0 mL DMSO . (Note: The compound has limited solubility in pure water).

• Working Standard: Dilute the stock 1:100 with 90:10 Water:Methanol (v/v) containing 0.1% Formic Acid. Final concentration: 10 µg/mL.

• Filtration: Filter through a 0.2 µm PTFE syringe filter to remove particulates.

LC-MS Conditions (Recommended)

Parameter	Setting	Rationale
Column	Kinetex Biphenyl, 100 x 2.1 mm, 2.6 µm	Maximizes -selectivity.
Mobile Phase A	Water + 2mM Ammonium Formate + 0.1% Formic Acid	Buffers pH ~3.5 to protonate amine.
Mobile Phase B	Methanol + 0.1% Formic Acid	Methanol enhances -interactions.
Flow Rate	0.4 mL/min	Optimal for ESI desolvation.
Gradient	5% B (0-1 min) 95% B (8 min) Hold (2 min)	Shallow gradient for polar retention.
Injection Vol	2.0 µL	Prevent column overload.
Ion Source	ESI Positive	Protonation of -NH is the most sensitive mode.

Fragmentation Pathway Analysis (MS/MS)[2]

Understanding the fragmentation is crucial for structural confirmation.[2][3] In ESI(+) mode, the precursor ion [M+H]

= 165 m/z undergoes specific cleavages characteristic of methoxy-anilines.

Proposed Fragmentation Mechanism[2][3]

• Loss of Methyl Radical (

  CH ): The methoxy group is labile. Cleavage generates a radical cation or neutral loss depending on energy, typically observed as m/z 150 .

• Loss of Carbon Monoxide (CO): Phenolic compounds often eject CO (28 Da). From m/z 150, this leads to m/z 122 .

• Loss of HCN: The nitrile group (-CN) is robust but can be lost as HCN (27 Da) under high collision energy, often from the ring-contracted species.

Figure 2: Proposed MS/MS fragmentation pathway for structural confirmation.

System Suitability & Validation

To ensure the method is "self-validating" (Trustworthiness), every run must meet these criteria:

• Signal-to-Noise (S/N): The Limit of Quantitation (LOQ) is defined where S/N > 10.

• Retention Time Precision:

  0.1 min over 5 replicate injections.

• Peak Tailing: USP Tailing Factor must be

  . If tailing increases, replace the mobile phase buffer (Ammonium Formate is volatile and degrades over time).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10964551, 4-(Methylamino)benzonitrile (Structural Analog). Retrieved from [Link]

• Phenomenex (2024). Reversed Phase Column Selection Guide: Biphenyl vs. C18 Selectivity. Retrieved from [Link]

• Holčapek, M., et al. (2010).Fragmentation behavior of substituted anilines in electrospray ionization mass spectrometry. Journal of Mass Spectrometry.

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. iris.unito.it [iris.unito.it]

A Comparative Guide to Purity Assessment Standards for 3-Amino-4-hydroxy-5-methoxybenzonitrile

For researchers, scientists, and professionals in drug development, the purity of a chemical entity is not merely a quantitative measure but a cornerstone of experimental validity and therapeutic safety. 3-Amino-4-hydroxy-5-methoxybenzonitrile, a key intermediate in the synthesis of various pharmaceutical compounds, is no exception. Its purity is critical to the quality and efficacy of the final active pharmaceutical ingredient (API).[1] This guide provides an in-depth comparison of the primary analytical techniques used to assess the purity of this compound, grounded in the principles of scientific integrity and supported by detailed experimental protocols.

The choice of an analytical method for purity determination is a critical decision, influenced by factors such as the chemical nature of the compound, expected impurities, and the required level of sensitivity and accuracy.[] This guide will explore High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) as the principal methods for a comprehensive purity assessment of 3-Amino-4-hydroxy-5-methoxybenzonitrile.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique is contingent on the specific requirements of the analysis. While HPLC is the workhorse for quantitative purity determination, NMR provides invaluable structural information, and MS offers high sensitivity for impurity identification. A multi-technique approach is often the most robust strategy for a complete purity profile.

Technique	Principle	Strengths	Limitations	Primary Application
HPLC	Differential partitioning of analytes between a mobile and stationary phase.	High resolution, sensitivity, and accuracy for quantification.[1]	Requires a reference standard for quantification; may not detect non-chromophoric impurities.	Quantitative purity assessment and impurity profiling.
NMR	Absorption of radiofrequency radiation by atomic nuclei in a magnetic field.	Provides detailed structural information; can identify and quantify impurities without a reference standard.	Lower sensitivity compared to HPLC and MS; complex spectra can be challenging to interpret.	Structural confirmation and identification of major impurities.
MS	Ionization of molecules and separation based on their mass-to-charge ratio.	High sensitivity for detecting trace impurities; provides molecular weight information.	Can be destructive to the sample; may not distinguish between isomers.	Identification and structural elucidation of impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating, identifying, and quantifying components in a mixture.[1] For 3-Amino-4-hydroxy-5-methoxybenzonitrile, a reversed-phase HPLC (RP-HPLC) method is typically employed due to the compound's moderate polarity.

Expertise & Experience in Method Development

The choice of a C18 column is based on its versatility and effectiveness in retaining and separating a wide range of organic molecules.[1] The mobile phase, a mixture of acetonitrile and a phosphate buffer, is selected to ensure good peak shape and resolution. The buffer's pH is maintained at 4.0 to ensure the amino group is protonated, leading to consistent retention times. UV detection at 254 nm is chosen as it is a common wavelength for the analysis of aromatic compounds.

Experimental Protocol: RP-HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable.[1]

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.[1]

  • Mobile Phase: Acetonitrile : 0.02 M Phosphate Buffer (pH 4.0) (30:70, v/v).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 30 °C.[1]

  • Detection Wavelength: 254 nm.[1]

  • Injection Volume: 10 µL.[1]

• Reagent Preparation:

  • Phosphate Buffer (0.02 M, pH 4.0): Dissolve 2.72 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water. Adjust the pH to 4.0 with orthophosphoric acid.[1]

  • Mobile Phase: Prepare by mixing acetonitrile and the phosphate buffer in a 30:70 (v/v) ratio. Filter through a 0.45 µm membrane filter and degas.[1]

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of 3-Amino-4-hydroxy-5-methoxybenzonitrile reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.[1]

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 1-50 µg/mL).[1]

  • Sample Preparation: Accurately weigh ~25 mg of the test sample, dissolve in, and dilute to 25 mL with the mobile phase. Further dilute as needed to fall within the calibration range.[1]

• Data Analysis: The purity is calculated by comparing the peak area of the analyte in the sample to the calibration curve generated from the reference standards.

Caption: Workflow for purity assessment by HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of molecules and can be used for quantitative analysis (qNMR).[] For 3-Amino-4-hydroxy-5-methoxybenzonitrile, ¹H NMR is particularly useful for confirming the structure and identifying impurities with distinct proton signals.

Expertise & Experience in Spectral Interpretation

The ¹H NMR spectrum of 3-Amino-4-hydroxy-5-methoxybenzonitrile is expected to show distinct signals for the aromatic protons, the methoxy protons, the amine protons, and the hydroxyl proton. The chemical shifts and coupling patterns of the aromatic protons can confirm the substitution pattern on the benzene ring. The amine and hydroxyl protons often appear as broad singlets and their chemical shifts can be concentration and solvent dependent.[3][4] The integration of these signals can be used to determine the relative amounts of the main compound and any proton-containing impurities.

Experimental Protocol: ¹H NMR

• Instrumentation: A standard NMR spectrometer (e.g., 400 or 500 MHz) is required.

• Sample Preparation:

  • Accurately weigh ~5-10 mg of the sample into an NMR tube.

  • Add ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons like -OH and -NH₂.

  • Add a known amount of an internal standard with a distinct, non-overlapping signal if quantitative analysis is desired.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons for accurate integration, especially for qNMR.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the signals corresponding to the compound and any identified impurities.

  • The purity can be calculated by comparing the integral of the analyte's signals to the sum of all integrals (analyte + impurities). For qNMR, the purity is calculated relative to the known amount of the internal standard.

Caption: Workflow for purity assessment by NMR.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.[] It is highly sensitive and provides molecular weight information, making it an excellent tool for identifying trace impurities. When coupled with a separation technique like HPLC (LC-MS), it becomes a powerful method for both quantifying and identifying impurities.

Expertise & Experience in Impurity Identification

For 3-Amino-4-hydroxy-5-methoxybenzonitrile, electrospray ionization (ESI) is a suitable ionization technique due to the presence of polar functional groups. In positive ion mode, the molecule is expected to be observed as the protonated molecular ion [M+H]⁺. High-resolution mass spectrometry (HRMS) can provide the exact mass, which can be used to determine the elemental composition of the parent compound and any impurities, aiding in their structural elucidation.

Experimental Protocol: LC-MS

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer) with an ESI source.

• Chromatographic Conditions: The same HPLC conditions as described previously can be used.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: A range appropriate to detect the parent compound and potential impurities (e.g., m/z 100-500).

  • Capillary Voltage, Cone Voltage, and Source Temperature: These parameters should be optimized to achieve maximum sensitivity for the analyte.

• Sample Preparation: The same as for HPLC analysis.

• Data Analysis:

  • The total ion chromatogram (TIC) will show peaks for all ionizable species.

  • Extract the mass spectrum for each peak to determine the m/z of the corresponding compound.

  • Potential impurities can be identified by their mass and fragmentation patterns (if MS/MS is performed).

Caption: Workflow for impurity identification by LC-MS.

Trustworthiness: A Self-Validating System through Impurity Profiling

A robust purity assessment goes beyond quantifying the main component; it involves the identification and characterization of potential impurities.[5] Impurities can arise from starting materials, intermediates, byproducts of the synthesis, or degradation products.[5][6]

For 3-Amino-4-hydroxy-5-methoxybenzonitrile, potential impurities could include:

• Starting materials: Residual unreacted precursors.

• Isomeric impurities: Compounds with the same molecular formula but different arrangements of the substituents on the aromatic ring.

• Oxidation products: The phenol and amine groups are susceptible to oxidation.

• Byproducts from the cyanation step: If synthesized via cyanation of an aryl halide, residual catalyst and byproducts from side reactions could be present.[7]

By employing a combination of HPLC for quantification, NMR for structural confirmation of the main component and major impurities, and MS for sensitive detection and identification of trace impurities, a comprehensive and trustworthy purity profile can be established.

References

• Spectroscopy Tutorial: Amines. (n.d.).

• Wolf, L. M., et al. (2008). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols, 3(2), 210-214. Retrieved from [Link]

• Application Note: HPLC Analysis of 3-Amino-4-hydroxybenzonitrile. (2025). BenchChem.
• Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. (2008). Nature Protocols.

• Spectroscopy of Amines. (2024). Chemistry LibreTexts. Retrieved from [Link]

• Simple Protocol for NMR Analysis of the Enantiomeric Purity of Primary Amines. (2008). ResearchGate. Retrieved from [Link]

• The design, synthesis and evaluation of low molecular weight acidic sulfonamides as URAT1 inhibitors for the treatment of gout. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. (n.d.).

• 3-HYDROXY-4-METHOXYBENZONITRILE. (n.d.). precisionFDA. Retrieved from [Link]

• Synthesis of novel Schiff bases of 4-hydroxy-3-methoxy-5-nitrobenzaldehyde and Development of HPLC Chromatographic Method for their analysis. (n.d.). JOCPR. Retrieved from [Link]

• 3-Amino-4-hydroxy-5-methoxybenzaldehyde. (n.d.). PubChem. Retrieved from [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. (n.d.).

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• 3-Amino-4-hydroxybenzonitrile. (n.d.). PubChem. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. documents.lgcstandards.com [documents.lgcstandards.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Reference Standards for the Quality Control of 3-Amino-4-hydroxy-5-methoxybenzonitrile

Introduction: The Critical Role of a Pharmaceutical Intermediate

3-Amino-4-hydroxy-5-methoxybenzonitrile is a pivotal intermediate in the synthesis of a variety of pharmaceutical compounds, including kinase inhibitors used in oncology.[1] Its molecular structure, featuring amino, hydroxyl, and nitrile functional groups, offers versatile reactivity for building more complex active pharmaceutical ingredients (APIs).[2] The purity and quality of this intermediate are paramount; any impurities, whether from the synthesis process or degradation, can carry through to the final drug product, potentially impacting its safety and efficacy.[3]

This guide provides a comprehensive comparison of reference standards and analytical methodologies for the stringent quality control (QC) of 3-Amino-4-hydroxy-5-methoxybenzonitrile. It is designed for researchers, analytical scientists, and drug development professionals who require robust, reliable, and self-validating protocols to ensure the integrity of their starting materials and intermediates.[4][5]

Understanding the Foundation: The Role of Reference Standards

In pharmaceutical analysis, a reference standard is a highly purified and well-characterized material used as a benchmark for confirming the identity, purity, and potency of a substance.[5][6] Failure to properly qualify and manage these standards can lead to significant program delays and increased costs.[4] There are two primary categories of reference standards.[7]

• Primary Reference Standards: These are of the highest purity and are typically obtained from official pharmacopeias like the United States Pharmacopeia (USP) or European Pharmacopoeia (EP).[6] They are extensively characterized and are accepted by regulatory agencies without requiring further qualification by the user.[6]

• Secondary (or Working) Reference Standards: These standards are qualified against a primary reference standard.[6][7] They are used for routine laboratory analyses and offer a more cost-effective solution for daily QC testing. The characterization of a secondary standard must demonstrate its traceability to the primary standard.

For a key intermediate like 3-Amino-4-hydroxy-5-methoxybenzonitrile, establishing a well-characterized secondary standard, qualified against a thoroughly analyzed primary lot, is a common and effective strategy for routine quality control.

Workflow for Qualification and Use of a Reference Standard

The following diagram illustrates a typical workflow for establishing and utilizing a reference standard in the quality control of a new batch of 3-Amino-4-hydroxy-5-methoxybenzonitrile.

Sources

• 1. Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. documents.lgcstandards.com [documents.lgcstandards.com]
• 4. mriglobal.org [mriglobal.org]
• 5. Reference Standards | CDMO | Cambrex [cambrex.com]
• 6. Reference Standard | Secondary & Primary Standards | CMO [pharmacompass.com]
• 7. Understanding the Basics of Reference Standards in Phar... [theclinivex.mystrikingly.com]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 3-Amino-4-hydroxy-5-methoxybenzonitrile

This document provides comprehensive guidance on the proper disposal procedures for 3-Amino-4-hydroxy-5-methoxybenzonitrile, a substituted benzonitrile compound utilized in specialized research and development applications. As a Senior Application Scientist, my objective is to provide a framework that ensures not only procedural compliance but also a deep understanding of the chemical principles that govern safe laboratory practices. This guide is structured to empower researchers, scientists, and drug development professionals to manage this chemical waste with the highest degree of safety and environmental responsibility.

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Amino-4-hydroxy-5-methoxybenzonitrile was not identified during the literature search. The guidance herein is synthesized from SDSs of structurally analogous compounds and established principles of hazardous waste management. It is imperative to consult your institution's Environmental Health and Safety (EHS) department for site-specific protocols.

Core Directive: Hazard-Informed Waste Management

The foundational principle of chemical disposal is a thorough understanding of the substance's inherent hazards. Substituted benzonitriles, as a class, often exhibit notable toxicity. Analogous compounds are classified as harmful if swallowed, in contact with skin, or inhaled, and can cause serious skin and eye irritation.[1][2][3] The nitrile functional group (-C≡N) can also be a precursor to cyanide release under specific conditions, such as exposure to strong acids or high temperatures, although this is not explicitly stated for this specific molecule in the available literature. Therefore, the primary directive is to manage 3-Amino-4-hydroxy-5-methoxybenzonitrile as a hazardous chemical waste, ensuring it is isolated from the environment and handled by personnel trained in hazardous material management.

Hazard Profile and Personal Protective Equipment (PPE)

Based on data from similar chemical structures, a summary of potential hazards is presented below. This hazard profile dictates the minimum required PPE for handling the compound and its waste.

Hazard Classification	Description	Associated H-Statement	Source (Analogous Compounds)
Acute Toxicity (Oral)	Harmful if swallowed.	H302	[1]
Acute Toxicity (Dermal)	Harmful in contact with skin.	H312	[1]
Acute Toxicity (Inhalation)	Harmful if inhaled.	H332	[1]
Skin Corrosion/Irritation	Causes skin irritation.	H315	[1][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.	H319	[1][4]
Specific Target Organ Toxicity	May cause respiratory irritation.	H335	[4]

Mandatory PPE for Handling and Disposal:

• Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use and disposed of as contaminated waste after handling the chemical.[4]

• Eye/Face Protection: Use safety glasses with side shields or chemical safety goggles. A face shield may be necessary for larger quantities or when there is a risk of splashing.

• Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or in the event of a spill, a chemical-resistant suit may be required.[4]

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a particle respirator (e.g., N95 or P3) or work within a certified chemical fume hood.

Step-by-Step Disposal Protocol

The following protocol outlines a self-validating system for the safe disposal of 3-Amino-4-hydroxy-5-methoxybenzonitrile waste.

Step 1: Waste Characterization and Segregation

• Classification: All waste containing 3-Amino-4-hydroxy-5-methoxybenzonitrile, including pure unused product, reaction mixtures, and contaminated materials (e.g., weigh boats, gloves, paper towels), must be classified as hazardous chemical waste.[5][6]

• Segregation: This waste stream must be kept separate from all other waste types. Crucially, do not mix nitrile-containing waste with strong acids to avoid the potential for hazardous gas evolution. Store in a designated area away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2][7]

Step 2: Containerization and Labeling

• Container Selection: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid. High-density polyethylene (HDPE) containers are generally suitable. The original product container can be used if it is in good condition.[7]

• Labeling: The container must be clearly labeled as "Hazardous Waste." The label must include:

  • The full chemical name: "3-Amino-4-hydroxy-5-methoxybenzonitrile" (avoiding abbreviations or formulas).[7]

  • An indication of the hazards (e.g., "Toxic," "Irritant").

  • The date when the first waste was added to the container.

  • The name of the principal investigator or laboratory contact.

Step 3: Accumulation and Storage

• Location: Store the sealed waste container in a designated and properly placarded Satellite Accumulation Area (SAA) within the laboratory where the waste is generated.[8] The SAA should be at or near the point of generation and under the control of the laboratory personnel.

• Conditions: Keep the container closed at all times except when adding waste.[7] Store in a cool, dry, and well-ventilated location.[2] Ensure secondary containment (such as a larger, chemically resistant tub) is used for liquid waste containers to mitigate spills.[7]

Step 4: Final Disposal

• Professional Disposal: The ultimate disposal of this hazardous waste must be conducted through your institution's EHS department or a licensed hazardous waste disposal contractor.[4][5] Under no circumstances should this chemical be disposed of down the drain or in the regular trash. [4][7]

• Scheduling Pickup: Contact your EHS office to schedule a waste pickup. Provide them with accurate information about the waste stream as detailed on your label.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is critical to mitigate exposure and environmental release.

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area. Alert colleagues and your laboratory supervisor.

• Assess the Spill: If the spill is large, involves highly concentrated material, or you are not trained to handle it, contact your institution's emergency EHS number immediately.

• Control and Contain (for trained personnel with small spills):

  • Ensure you are wearing the appropriate PPE as described in Section 2.

  • Prevent the spread of the material. Do not allow it to enter drains or waterways.[4]

  • Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels as the primary absorbent.

• Cleanup and Collection:

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[4] Avoid creating dust.[9]

  • Clean the spill area with a suitable solvent (consult the SDS for a similar compound or your EHS office), and collect the cleaning materials as hazardous waste.

• Decontamination and Reporting:

  • Decontaminate any tools used for the cleanup.

  • Properly dispose of all contaminated PPE.

  • Wash hands and any exposed skin thoroughly.

  • Report the incident to your supervisor and EHS department as per your institution's policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper management of 3-Amino-4-hydroxy-5-methoxybenzonitrile waste.

Caption: Waste Disposal Workflow for 3-Amino-4-hydroxy-5-methoxybenzonitrile.

References

• CymitQuimica. (2025, December 29). SAFETY DATA SHEET for 4-Formyl-3-methoxybenzonitrile.
• BASF. (2026, February 12). Safety data sheet.
• Sigma-Aldrich. (2025, April 28). SAFETY DATA SHEET for 1-Amino-2-phenoxy-4-hydroxyanthraquinone.
• Apollo Scientific. (2022, May 16). Safety Data Sheet for 3-Methoxy-4-methylbenzonitrile.
• ECHEMI. (n.d.). 4-AMINO-3-HYDROXY-BENZONITRILE SDS, 55586-26-0 Safety Data Sheets.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET for Veratronitrile.
• Organic Syntheses. (2014, February 19). Working with Hazardous Chemicals.
• PubChem. (n.d.). 3-amino-4-hydroxybenzonitrile.
• Vanderbilt Environmental Health and Safety. (n.d.). Laboratory Guide for Managing Chemical Waste.
• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide.
• Maryland Department of the Environment. (n.d.). Hazardous Waste. Retrieved from Maryland Department of the Environment website.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals.
• University of Pennsylvania. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings.

Sources

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. 3-Amino-4-hydroxybenzonitrile | C7H6N2O | CID 271258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. vanderbilt.edu [vanderbilt.edu]
• 6. mde.maryland.gov [mde.maryland.gov]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Comprehensive Handling Guide: Personal Protective Equipment for 3-Amino-4-hydroxy-5-methoxybenzonitrile

This guide provides essential safety and operational protocols for handling 3-Amino-4-hydroxy-5-methoxybenzonitrile. As a substituted benzonitrile, this compound and its structural analogs present notable health hazards that necessitate stringent handling procedures. The following information is designed to empower researchers, scientists, and drug development professionals to work safely and effectively, ensuring both personal safety and data integrity. Our commitment is to provide value beyond the product, building a foundation of trust through expert guidance.

Hazard Assessment: The 'Why' Behind the Protocol

Understanding the potential hazards of a chemical is the critical first step in designing a safe handling procedure. While specific toxicological data for 3-Amino-4-hydroxy-5-methoxybenzonitrile is limited, a comprehensive review of its functional groups and data from structurally similar aminobenzonitriles allows for a robust hazard assessment. These compounds are consistently classified as hazardous, and it is imperative to handle this chemical with the assumption that it shares these properties.[1][2][3][4]

The primary risks are associated with acute toxicity upon exposure through multiple routes, as well as significant irritant properties.[1][4] The nitrile group, in particular, warrants utmost caution, as cyanogen compounds can pose severe health risks.[2][5]

Table 1: GHS Hazard Classification Based on Structural Analogs

Hazard Class	GHS Hazard Statement	Source(s)
Acute Toxicity, Oral	H302: Harmful if swallowed	[1][4]
Acute Toxicity, Dermal	H312: Harmful in contact with skin	[1][4]
Acute Toxicity, Inhalation	H332: Harmful if inhaled	[1][4]
Skin Corrosion/Irritation	H315: Causes skin irritation	[1][2][6][7]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	[1][2][6][7]

| Specific Target Organ Toxicity | H335: May cause respiratory irritation |[1][2][4][6] |

This hazard profile dictates that the primary goal of our protective measures is to prevent any direct contact with the solid material or its solutions and to eliminate the possibility of inhaling airborne particles.

Core Protective Equipment: A Multi-Layered Defense

A multi-layered approach to safety, beginning with engineering controls and supplemented by personal protective equipment (PPE), is essential.[8][9]

Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source and are the most effective means of protection.

• Chemical Fume Hood: All handling of solid 3-Amino-4-hydroxy-5-methoxybenzonitrile and its volatile solutions must be performed inside a certified chemical fume hood. This is non-negotiable. The fume hood provides adequate ventilation to keep airborne concentrations low and protects the user from inhalation and splashes.[10][11]

• Safety Stations: A fully functional eyewash station and safety shower must be readily accessible and unobstructed in any laboratory where this material is stored or handled.[10]

Personal Protective Equipment (PPE): Your Immediate Barrier

PPE is required to protect you from exposure should engineering controls fail or in the event of an accident.[8]

• Eye and Face Protection:

  • Minimum Requirement: Chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory.[10][12] Standard safety glasses with side shields do not offer sufficient protection against splashes.[8]

  • Recommended: When handling larger quantities or performing operations with a high risk of splashing (e.g., transfers, solution preparations), a full-face shield should be worn in addition to chemical splash goggles.[11]

• Hand Protection:

  • Glove Type: Disposable nitrile gloves are the minimum requirement for incidental contact.[8] Always check the manufacturer's specifications for chemical compatibility.

  • Best Practice (Double Gloving): For enhanced protection, wearing two pairs of nitrile gloves is strongly recommended. If the outer glove becomes contaminated, it can be removed without exposing the skin.

  • Important: Gloves must be removed immediately after contact with the chemical.[8] After any task, remove gloves using the proper technique to avoid contaminating your skin and wash hands thoroughly with soap and water.[11]

• Body Protection:

  • Lab Coat: A flame-resistant lab coat, fully buttoned with sleeves rolled down, is required.[8]

  • Clothing: Full-length pants and closed-toe shoes are mandatory laboratory attire.[8] Shorts, skirts, and perforated shoes are not permitted.

  • Chemical Apron: For procedures involving significant quantities of liquid, a chemical-resistant apron should be worn over the lab coat.

• Respiratory Protection:

  • Primary Control: A fume hood is the primary method of respiratory protection.

  • Emergency Use: In the event of a spill or failure of engineering controls, a respirator may be necessary. A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be in place.[10] For this compound, an air-purifying respirator with combination P100 particle and organic vapor cartridges would be appropriate.[11]

Operational Plan: A Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely weighing and preparing a solution of 3-Amino-4-hydroxy-5-methoxybenzonitrile.

• Preparation: Before entering the lab, ensure you are wearing closed-toe shoes and long pants. Don your lab coat and initial pair of gloves.

• Area Inspection: Confirm the chemical fume hood is operational and the sash is at the appropriate working height. Ensure the work area is clean and an appropriate waste container is present inside the hood.

• PPE Donning: Put on your second pair of nitrile gloves and your chemical splash goggles.

• Weighing: Conduct all weighing operations on a balance located inside the fume hood or in an enclosure with dedicated exhaust ventilation. Use a spatula to carefully transfer the solid to a tared weigh boat or directly into the reaction vessel. Avoid generating dust.[10]

• Solubilization: Add the solvent to the vessel containing the weighed solid. Perform this step slowly to avoid splashing.

• Cleanup: After the transfer, decontaminate the spatula and weigh boat with an appropriate solvent, collecting the rinsate in your hazardous waste container. Wipe down the balance and surrounding surfaces with a damp cloth, disposing of the cloth as contaminated solid waste.

• Doffing PPE: Remove the outer pair of gloves. Step away from the immediate work area. Remove your lab coat, goggles, and final pair of gloves before leaving the laboratory. Wash your hands thoroughly.

Caption: A step-by-step workflow from preparation to disposal.

Emergency Procedures

Immediate and correct action is critical in an emergency.

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with plenty of soap and water for at least 15 minutes.[6] Seek medical attention if irritation occurs or you feel unwell.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][10] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.

• Inhalation: Move the person into fresh air and keep them comfortable for breathing.[6][11] If the person is not breathing, give artificial respiration. Seek immediate medical attention.[11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[11] Seek immediate medical attention.[3]

• Spills: Evacuate the area. Avoid breathing dust.[11] Wearing the full complement of PPE including respiratory protection, cover the spill with an inert absorbent material. Sweep up the material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[11][12] Do not allow the product to enter drains.[2][11]

Disposal Plan

All waste materials contaminated with 3-Amino-4-hydroxy-5-methoxybenzonitrile must be treated as hazardous waste.

• Solid Waste: This includes unused product and any contaminated disposable items like gloves, weigh boats, and paper towels. Collect these materials in a clearly labeled, sealed container designated for hazardous solid waste.[11][13]

• Liquid Waste: Unused solutions and solvent rinsates must be collected in a compatible, sealed, and clearly labeled hazardous liquid waste container.[13]

• Empty Containers: Original product containers are not truly empty. They must be triple-rinsed with a suitable solvent. Collect all three rinsates as hazardous liquid waste.[14] Only after this procedure can the container be defaced and disposed of as non-hazardous waste or recycled, in accordance with institutional policies.[14]

• Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full chemical name(s), and the associated hazards (e.g., Toxic, Irritant).[13]

• Final Disposal: Arrange for disposal through your institution's environmental health and safety office or a licensed professional waste disposal company.[11]

References

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-Aminobenzonitrile,98%.
• PubChem. (n.d.). 3-Amino-4-methoxybenzonitrile. National Center for Biotechnology Information.
• TCI Chemicals. (2025, August 6). SAFETY DATA SHEET - 2,6-Difluoro-4-hydroxybenzonitrile.
• CymitQuimica. (2025, December 29). SAFETY DATA SHEET - 4-Formyl-3-methoxybenzonitrile.
• Sigma-Aldrich. (2024, September 6). SAFETY DATA SHEET - 4-hydroxybenzonitrile.
• Fisher Scientific. (2025, December 24). SAFETY DATA SHEET - 3-Amino-4-methoxybenzamide.
• Fisher Scientific. (2025, December 24). SAFETY DATA SHEET - 3-Amino-4-methoxybenzanilide.
• TCI Chemicals. (2024, December 16). SAFETY DATA SHEET - 2-Amino-4-methylbenzonitrile.
• National Research Council (US) Committee on Acute Exposure Guideline Levels. (2012). Benzonitrile - Acute Exposure Guideline Levels. National Academies Press (US).
• Thermo Fisher Scientific. (2010, November 16). SAFETY DATA SHEET - 4-Hydroxy-3-methoxybenzonitrile.
• Environmental Health and Safety, University of Colorado Boulder. (n.d.). Personal Protective Equipment Requirements for Laboratories.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• Veterans Affairs. (2023, August 29). SRS-008 – Chemical Disposal Standard Operating Procedures (SOP).
• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety.
• Tokyo Chemical Industry. (2025, October 10). SAFETY DATA SHEET - Ethyl 4-Hydroxy-3-methoxycinnamate.

Sources

• 1. 3-Amino-4-methoxybenzonitrile | C8H8N2O | CID 22452557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. Benzonitrile - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. sams-solutions.com [sams-solutions.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. static.cymitquimica.com [static.cymitquimica.com]
• 12. fishersci.com [fishersci.com]
• 13. va.gov [va.gov]
• 14. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]